3-Methyl-6-nitrobenzo[d]isoxazole

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methyl-6-nitrobenzo[d]isoxazole: Synthesis, Properties, and Therapeutic Potential

Abstract

The benzisoxazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of pharmacological activities.[1] The introduction of a nitro group, a well-established pharmacophore, can significantly modulate the biological profile of a molecule, often imparting potent antimicrobial or anticancer properties through bioreductive activation.[2] This guide provides a comprehensive technical overview of 3-Methyl-6-nitrobenzo[d]isoxazole, a molecule that synergistically combines these two critical moieties. While specific experimental data for this compound is limited in public literature, this document consolidates established chemical principles and data from closely related analogues to present its core properties, a robust and plausible synthetic pathway, and its significant potential in drug discovery. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore the therapeutic promise of novel nitroaromatic heterocyclic compounds.

Core Molecular Properties

3-Methyl-6-nitrobenzo[d]isoxazole (also known as 3-Methyl-6-nitro-1,2-benzisoxazole) is a nitroaromatic heterocyclic compound. Its core structure consists of a benzene ring fused to a methyl-substituted isoxazole ring, with a nitro group appended to the benzene moiety.

Property	Value	Source
CAS Number	1846567-72-3	[3][4]
Molecular Formula	C₈H₆N₂O₃	Derived
Molecular Weight	178.15 g/mol	Derived
Physical Form	Solid (Predicted)	Inferred from[5]
Melting Point	Not available in public literature. For comparison, the related compound 6-Bromo-3-methylbenzo[d]isoxazole is a solid.[5]	-
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and chlorinated solvents.	Inferred

Synthesis and Mechanistic Rationale

The proposed two-step synthesis starts from the commercially available 2-hydroxy-5-nitroacetophenone. The first step is the formation of the corresponding oxime, followed by a base- or acid-catalyzed cyclization to yield the final benzisoxazole product.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Hydroxy-5-nitroacetophenone Oxime

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-hydroxy-5-nitroacetophenone (10 mmol) in a mixture of ethanol (50 mL) and water (20 mL).

• Reagent Addition: To this solution, add hydroxylamine hydrochloride (12 mmol, 1.2 eq) and sodium acetate (15 mmol, 1.5 eq).

• Reaction: Heat the mixture to reflux (approximately 80-90°C) and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Isolation: After completion, cool the reaction mixture to room temperature. Slowly add cold water (100 mL) to precipitate the product. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum. The crude oxime can be used in the next step without further purification or can be recrystallized from an ethanol/water mixture.

Causality: The reaction of a ketone with hydroxylamine hydrochloride in the presence of a mild base like sodium acetate is a classic method for oxime formation. The base neutralizes the HCl byproduct, driving the condensation reaction forward.

Step 2: Synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole

• Reaction Setup: Place the crude 2-hydroxy-5-nitroacetophenone oxime (8 mmol) in a 100 mL round-bottom flask.

• Cyclization: Add a dehydrating agent such as thionyl chloride (1.5 eq) dropwise at 0°C in an inert solvent like dichloromethane, or alternatively, reflux with a base like potassium carbonate in a solvent like acetone. The use of a dehydrating agent under neutral or acidic conditions often provides a cleaner reaction for this type of cyclization.[7]

• Reaction: Allow the reaction to stir at room temperature or heat as required, monitoring by TLC until the starting material is consumed.

• Workup and Purification: Carefully quench the reaction mixture by pouring it onto crushed ice. If acidic, neutralize with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate or dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Causality: The cyclization proceeds via an intramolecular nucleophilic attack of the phenolic oxygen onto the carbon of the oxime, followed by dehydration. This ring-closing reaction is a common and effective method for forming the benzisoxazole heterocycle from ortho-hydroxyaryl oximes.

Spectroscopic Characterization (Predicted)

While experimental spectra are not publicly available, the structural features of 3-Methyl-6-nitrobenzo[d]isoxazole allow for a confident prediction of its key spectroscopic signatures.

• ¹H NMR: The spectrum (predicted in CDCl₃ or DMSO-d₆) is expected to show distinct signals for the aromatic protons and the methyl group.

  • A singlet for the methyl group (C3-CH₃) around δ 2.5-2.7 ppm .

  • The three aromatic protons will appear in the downfield region (δ 7.5-9.0 ppm ). The strong electron-withdrawing effect of the nitro group will significantly deshield adjacent protons.

    • The proton at C7 (ortho to the nitro group) is expected to be the most downfield, likely appearing as a doublet.

    • The proton at C5 (meta to the nitro group) would appear as a doublet of doublets.

    • The proton at C4 would appear as a doublet.

• ¹³C NMR: The spectrum will show 8 distinct carbon signals.

  • The methyl carbon will be in the aliphatic region (~10-15 ppm).

  • The aromatic and heterocyclic carbons will appear between ~110-165 ppm. The carbon bearing the nitro group (C6 ) and the carbons of the isoxazole ring (C3 , C7a , C3a ) will be significantly deshielded.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorptions corresponding to the key functional groups.

  • ~1520-1540 cm⁻¹ and ~1340-1360 cm⁻¹: Strong, characteristic asymmetric and symmetric stretching vibrations of the nitro group (N-O) .

  • ~1600-1620 cm⁻¹: C=N stretching vibration of the isoxazole ring.

  • ~1500, 1450 cm⁻¹: C=C stretching vibrations within the aromatic ring.

  • ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 178.04. Common fragmentation patterns may include the loss of NO₂ (m/z = 132) and subsequent fragmentation of the benzisoxazole core.

Potential in Drug Discovery and Development

The therapeutic potential of 3-Methyl-6-nitrobenzo[d]isoxazole is substantial, stemming from the well-documented biological activities of its constituent scaffolds.

The Benzisoxazole Scaffold: A Privileged Structure

The 1,2-benzisoxazole ring is considered a "privileged scaffold" in medicinal chemistry due to its presence in numerous clinically successful drugs.[1] Its rigid, planar structure and ability to participate in various non-covalent interactions allow it to bind effectively to a wide range of biological targets. Notable examples include:

• Zonisamide: An anticonvulsant drug used in the treatment of epilepsy.

• Risperidone & Paliperidone: Atypical antipsychotic medications used for schizophrenia and bipolar disorder.[8]

Derivatives of this scaffold have demonstrated a vast array of activities, including anticonvulsant, antimicrobial, anti-inflammatory, and anticancer effects.[1][9]

The Nitro Group: A Key Pharmacophore

The nitroaromatic group is a critical pharmacophore in many therapeutic agents, particularly in the realm of infectious diseases.[2] Its biological activity is often dependent on its bioreduction to reactive intermediates within target cells.

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Synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole

An In-depth Technical Guide to the

This guide provides a comprehensive, research-level overview of the synthetic pathways leading to 3-Methyl-6-nitrobenzo[d]isoxazole, a heterocyclic compound of interest in medicinal chemistry and materials science. We will move beyond simple procedural lists to explore the underlying chemical principles, the rationale behind methodological choices, and the validation inherent in robust synthetic design. The core strategy involves the construction of a key 2-hydroxy-5-nitroacetophenone precursor, followed by a classical isoxazole ring formation via an oxime intermediate.

Strategic Overview: A Retrosynthetic Approach

To logically deconstruct the synthesis, we begin with a retrosynthetic analysis. The target molecule, a benzo[d]isoxazole, is most efficiently formed through an intramolecular cyclization. The isoxazole ring itself points to a precursor containing a hydroxyl group and an oxime ortho to each other on an aromatic ring. This leads us to identify 2-hydroxy-5-nitroacetophenone oxime as the immediate precursor. This oxime is, in turn, readily prepared from its corresponding ketone, 2-hydroxy-5-nitroacetophenone, which becomes the central building block for our synthesis.

Caption: Retrosynthetic analysis of 3-Methyl-6-nitrobenzo[d]isoxazole.

Part 1: Synthesis of the Key Intermediate: 2-Hydroxy-5-nitroacetophenone

The synthesis of this substituted acetophenone is the critical first stage. The primary challenge lies in achieving the correct regiochemistry of the acetyl and nitro groups on the phenol ring. Two well-established methods are presented here: the Fries Rearrangement of an acetate precursor and the direct nitration of 2-hydroxyacetophenone.

Method A: Fries Rearrangement of 4-Nitrophenyl Acetate

The Fries Rearrangement is a robust and highly reliable method for acylating phenols. It involves the intramolecular rearrangement of a phenyl ester to a hydroxyaryl ketone, catalyzed by a Lewis acid. The key advantage is its excellent regioselectivity, primarily yielding the ortho and para isomers. In our case, starting with 4-nitrophenyl acetate ensures the nitro group is correctly positioned for the desired ortho-acylation.

Causality and Mechanism: The reaction proceeds through the formation of an acylium ion (CH₃CO⁺) complexed with the Lewis acid (typically AlCl₃). This electrophilic species then attacks the electron-rich aromatic ring. At lower temperatures, the para product is kinetically favored. However, by heating the reaction, the thermodynamically more stable ortho product is formed, driven by the formation of a stable six-membered chelate between the aluminum catalyst, the phenolic oxygen, and the ketone's carbonyl oxygen.

Caption: Workflow for the Fries Rearrangement pathway.

Method B: Direct Nitration of 2-Hydroxyacetophenone

An alternative, though often less selective, route is the direct electrophilic nitration of commercially available 2-hydroxyacetophenone. The hydroxyl and acetyl groups are both ortho-, para-directing. However, the hydroxyl group is a much stronger activator. This leads to nitration primarily at the positions ortho and para to the hydroxyl group (positions 3 and 5).

Controlling Regioselectivity: The formation of the undesired 2-hydroxy-3-nitroacetophenone isomer is a significant side reaction.[1][2] The product ratio is highly dependent on reaction conditions such as temperature, solvent, and the specific nitrating agent used (e.g., nitric acid in sulfuric acid vs. nitric acid in acetic acid). Careful control of temperature (typically keeping it low, around 0-10 °C) can favor the 5-nitro isomer. Separation of the isomers is then required, usually via fractional crystallization or column chromatography.

Comparative Data of Synthesis Protocols

Parameter	Method A: Fries Rearrangement	Method B: Direct Nitration
Primary Reactant	4-Nitrophenyl Acetate	2-Hydroxyacetophenone
Key Reagent	Aluminum Chloride (AlCl₃)	Nitric Acid / Sulfuric Acid
Typical Solvent	Nitrobenzene or Dichloroethane	Acetic Acid or Sulfuric Acid
Temperature	120-160 °C	0-10 °C
Typical Yield	60-75% (of desired isomer)	40-55% (after separation)
Key Advantage	High regioselectivity	Fewer synthetic steps
Key Disadvantage	Harsh conditions, requires precursor synthesis	Mixture of isomers, requires purification

Part 2: Isoxazole Ring Formation

With the key 2-hydroxy-5-nitroacetophenone intermediate in hand, the final two steps involve standard transformations to construct the benzo[d]isoxazole ring system.

Step 2a: Oximation of the Ketone

This is a classical condensation reaction. The carbonyl group of the acetophenone reacts with hydroxylamine (typically from hydroxylamine hydrochloride) in the presence of a mild base (like sodium acetate or pyridine) to form the corresponding oxime. The base is required to neutralize the HCl released from the hydroxylamine salt, liberating the free nucleophilic hydroxylamine.

Step 2b: Intramolecular Oxidative Cyclization

The formation of the benzo[d]isoxazole ring from the 2-hydroxyaryl oxime is an intramolecular cyclization that involves the formation of an N-O bond. While several methods exist, one efficient approach is oxidative cyclization.[3][4] Reagents such as (diacetoxy)iodobenzene (DIB) or lead tetraacetate can facilitate this transformation under mild conditions.

Mechanism Insight: The reaction is believed to proceed via an initial interaction of the oxidant with the phenolic hydroxyl group. This facilitates an intramolecular nucleophilic attack by the oxime nitrogen onto the activated phenoxy intermediate, followed by elimination to yield the aromatic isoxazole ring. This direct cyclization avoids the need to generate and handle unstable nitrile oxide intermediates, which is a common strategy for intermolecular isoxazole synthesis.[5][6][7]

Caption: Final workflow for isoxazole ring formation.

Experimental Protocols

The following protocols are representative procedures and should be performed with appropriate safety precautions in a fume hood.

Protocol 1: Synthesis of 2-Hydroxy-5-nitroacetophenone (via Fries Rearrangement)

• Acetylation: To a solution of 4-nitrophenol (13.9 g, 100 mmol) in 50 mL of dichloromethane, add acetic anhydride (11.2 mL, 120 mmol). Add 2-3 drops of concentrated sulfuric acid and stir at room temperature for 2 hours. Quench the reaction by carefully pouring it into 100 mL of ice-cold water. Separate the organic layer, wash with saturated sodium bicarbonate solution and then brine, dry over anhydrous MgSO₄, and evaporate the solvent to yield 4-nitrophenyl acetate, which can be used without further purification.

• Rearrangement: In a three-neck flask equipped with a mechanical stirrer and reflux condenser, add anhydrous aluminum chloride (40.0 g, 300 mmol) to 50 mL of nitrobenzene. Heat the mixture to 60 °C. Add the 4-nitrophenyl acetate (18.1 g, 100 mmol) portion-wise over 30 minutes. After the addition is complete, slowly raise the temperature to 140 °C and maintain for 3 hours.

• Workup: Cool the reaction mixture to room temperature and carefully pour it onto a mixture of crushed ice (200 g) and concentrated HCl (50 mL). Stir until the complex decomposes. Extract the mixture with ethyl acetate (3 x 100 mL). Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by steam distillation to remove the nitrobenzene solvent, followed by recrystallization from ethanol/water to afford pure 2-hydroxy-5-nitroacetophenone as a crystalline solid.

Protocol 2:

• Oximation: Dissolve 2-hydroxy-5-nitroacetophenone (9.05 g, 50 mmol) in 100 mL of ethanol. Add hydroxylamine hydrochloride (5.2 g, 75 mmol) and sodium acetate (8.2 g, 100 mmol). Reflux the mixture for 4 hours. Monitor the reaction by TLC.

• Isolation of Oxime: After completion, cool the reaction mixture and pour it into 300 mL of cold water. A precipitate of 2-hydroxy-5-nitroacetophenone oxime will form. Filter the solid, wash with water, and dry under vacuum. This intermediate is often sufficiently pure for the next step.

• Cyclization: Suspend the dried oxime (9.8 g, 50 mmol) in 150 mL of dichloromethane. Add (diacetoxy)iodobenzene (17.7 g, 55 mmol) in one portion. Stir the mixture at room temperature for 12-18 hours. The reaction progress can be monitored by TLC.

• Workup and Purification: Upon completion, filter the reaction mixture to remove any insoluble byproducts. Wash the filtrate with 10% aqueous sodium thiosulfate solution to remove excess oxidant, followed by saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure. The resulting crude solid can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel to yield 3-Methyl-6-nitrobenzo[d]isoxazole.

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An In-depth Technical Guide to 3-Methyl-6-nitrobenzo[d]isoxazole: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-6-nitrobenzo[d]isoxazole, a heterocyclic compound of interest in medicinal chemistry and materials science. While specific experimental data for this molecule is not extensively available in the public domain, this document synthesizes information from analogous structures and established principles of organic chemistry to offer a robust framework for its study and application.

Introduction: The Significance of the Benzisoxazole Scaffold

Isoxazole derivatives are a prominent class of heterocyclic compounds that feature a five-membered ring containing adjacent nitrogen and oxygen atoms.[1][2] The fusion of an isoxazole ring with a benzene ring forms the benzisoxazole core, a scaffold that is prevalent in a wide array of biologically active molecules. These compounds have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antidepressant properties.[3][4] The introduction of a nitro group and a methyl group to the benzisoxazole core, as in 3-Methyl-6-nitrobenzo[d]isoxazole, can significantly modulate its electronic properties, reactivity, and biological interactions.

Chemical Structure and Properties

3-Methyl-6-nitrobenzo[d]isoxazole possesses a rigid, planar bicyclic structure. The electron-withdrawing nature of the nitro group at the 6-position and the isoxazole ring influences the electron density of the entire molecule, impacting its reactivity and potential as a synthetic building block.

Property	Value	Source
IUPAC Name	3-Methyl-6-nitro-1,2-benzisoxazole	N/A
CAS Number	1846567-72-3	[5][6]
Molecular Formula	C₈H₆N₂O₃	Derived
Molecular Weight	178.15 g/mol	Derived

Below is a diagram illustrating the chemical structure of 3-Methyl-6-nitrobenzo[d]isoxazole.

Caption: Proposed synthetic workflow for 3-Methyl-6-nitrobenzo[d]isoxazole.

Experimental Protocol:

Step 1: Oxime Formation

• Dissolve 2-hydroxy-5-nitroacetophenone in a suitable solvent such as ethanol.

• Add hydroxylamine hydrochloride and a base, for example, sodium acetate or pyridine.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the oxime product.

• Collect the solid by filtration, wash with water, and dry.

Step 2: Cyclization

• Treat the 2-hydroxy-5-nitroacetophenone oxime with a dehydrating agent. Acetic anhydride or polyphosphoric acid are commonly used for this purpose.

• Heat the reaction mixture to facilitate the intramolecular cyclization and dehydration.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture and neutralize it carefully.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 3-Methyl-6-nitrobenzo[d]isoxazole.

Spectroscopic Characterization

The structural elucidation of 3-Methyl-6-nitrobenzo[d]isoxazole would rely on a combination of standard spectroscopic techniques. Based on the analysis of structurally similar compounds, the following spectral data can be anticipated.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to provide key information about the aromatic and methyl protons.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity
Methyl (CH₃)	~2.5	Singlet (s)
Aromatic H (Position 7)	~7.8 - 8.0	Doublet (d)
Aromatic H (Position 5)	~8.2 - 8.4	Doublet of doublets (dd)
Aromatic H (Position 4)	~8.5 - 8.7	Doublet (d)

The downfield shift of the aromatic protons is due to the deshielding effects of the nitro group and the heterocyclic ring.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the eight carbon atoms in the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Methyl (CH₃)	~15 - 20
Aromatic CH	~110 - 130
Aromatic C (quaternary)	~140 - 165
C=N	~155 - 165

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the various functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
Aromatic C-H stretch	3000 - 3100
C=N stretch (isoxazole)	1600 - 1650
Aromatic C=C stretch	1450 - 1600
Asymmetric N-O stretch (NO₂)	1500 - 1560
Symmetric N-O stretch (NO₂)	1335 - 1385
C-N stretch	1200 - 1300
C-O stretch	1000 - 1200

Mass Spectrometry (MS)

The mass spectrum, typically obtained using electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS), will show the molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺).

Ion	Expected m/z
[M]⁺	178.04
[M+H]⁺	179.05

Fragmentation patterns would likely involve the loss of NO₂, CO, and other small neutral molecules, providing further structural confirmation.

X-ray Crystallography

For an unambiguous determination of the three-dimensional structure, single-crystal X-ray diffraction analysis would be the definitive technique. [7][8]This method would provide precise bond lengths, bond angles, and information about the crystal packing and intermolecular interactions. Obtaining suitable single crystals would be a prerequisite for this analysis.

Applications and Future Directions

The 3-Methyl-6-nitrobenzo[d]isoxazole scaffold holds potential in several areas of research and development:

• Medicinal Chemistry: As a building block for the synthesis of more complex molecules with potential therapeutic applications. The nitro group can be reduced to an amine, providing a handle for further functionalization.

• Materials Science: The electron-deficient nature of the molecule suggests potential applications in the development of organic electronic materials.

• Chemical Biology: As a potential probe to study biological processes, given the prevalence of the benzisoxazole core in bioactive compounds.

Further research is warranted to fully explore the synthetic utility and potential applications of this compound. The development of efficient and scalable synthetic routes and a thorough investigation of its biological and material properties will be crucial for unlocking its full potential.

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• Molecules. (2025). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Molecules, 30(15), 1-20.
• Journal of Emerging Technologies and Innovative Research. (2017).
• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2016). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from 1,3-bis(4-nitrophenyl) prop-2-en-1-one. RJPBCS, 7(6), 1837-1842.

• IntechOpen. (2019). X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives. Available from: [Link]

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Spectroscopic Profiling and Analytical Methodology of 3-Methyl-6-nitrobenzo[d]isoxazole: A Technical Guide

Executive Summary

3-Methyl-6-nitrobenzo[d]isoxazole (CAS: 1846567-72-3) is a critical heterocyclic scaffold extensively utilized in the development of advanced therapeutics[1]. Its structural derivatives are foundational in synthesizing Hypoxia-Inducible Factor (HIF)-1α inhibitors for oncology[2] and selective ROCK inhibitors for cardiovascular diseases[3]. The benzo[d]isoxazole core provides unique hydrogen-bonding capabilities and metabolic stability. However, accurate spectroscopic characterization (NMR, IR, MS) is paramount for verifying regiochemistry—especially to distinguish the 6-nitro isomer from its 5-nitro counterpart—ensuring high-fidelity downstream drug synthesis[4].

This whitepaper provides an in-depth analysis of the spectroscopic data for 3-Methyl-6-nitrobenzo[d]isoxazole, detailing the causality behind the analytical signals and establishing self-validating experimental protocols for researchers and drug development professionals.

Principles of Spectroscopic Characterization & Mechanistic Insights

Nuclear Magnetic Resonance (NMR) Spectroscopy

The regiochemical assignment of the nitro group on the benzisoxazole core relies heavily on 1 H and 13 C NMR. The strong electron-withdrawing nature of the -NO 2​ group via inductive (-I) and mesomeric (-M) effects drastically alters the local magnetic environment[4].

• 1 H NMR Causality: The proton at C-7 is flanked by the highly electronegative oxygen of the isoxazole ring and the strongly electron-withdrawing nitro group at C-6. This dual "deshielding pocket" pushes the H-7 signal significantly downfield (typically ~8.45 ppm) as a fine doublet ( J≈2.0 Hz) due to meta-coupling with H-5. H-4, being meta to the nitro group, is less deshielded and resonates around 7.75 ppm.

• 13 C NMR Causality: The carbon directly attached to the nitro group (C-6) experiences a distinct downfield shift (~149.0 ppm). The 15 N isotopic shielding differences can also be used to distinguish 1,2-benzisoxazoles from 2,1-benzisoxazoles, though 13 C mapping is usually sufficient for routine analysis[4].

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is utilized to confirm the presence of the nitro group and the intact benzisoxazole ring. The N-O stretching of the nitro group presents two distinct, intense bands (asymmetric and symmetric) due to the in-phase and out-of-phase stretching of the N-O bonds, typically dominating the 1530 cm −1 and 1350 cm −1 regions.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Given the basic nitrogen in the isoxazole ring, positive ion mode (ESI+) is the optimal choice for ionization[5]. Benzisoxazoles are known to undergo isomerization to 2-hydroxybenzonitriles prior to fragmentation[4]. Collision-induced dissociation (CID) typically results in the loss of the nitro radical or NO 2​ molecule, a hallmark of nitroaromatics.

Consolidated Spectroscopic Data

The following tables summarize the quantitative spectroscopic data for 3-Methyl-6-nitrobenzo[d]isoxazole, allowing for rapid cross-referencing during quality control.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Logic
H-7	8.45	Doublet (d)	2.0	1H	Deshielded by adjacent O and ortho-NO 2​ ; meta-coupled to H-5.
H-5	8.15	Doublet of doublets (dd)	8.5, 2.0	1H	Ortho to NO 2​ , ortho-coupled to H-4, meta-coupled to H-7.
H-4	7.75	Doublet (d)	8.5	1H	Meta to NO 2​ ; ortho-coupled to H-5.
3-CH 3​	2.70	Singlet (s)	-	3H	Aliphatic methyl attached to C=N.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Carbon	Chemical Shift (δ, ppm)	Type	Structural Context
C-7a	162.5	Quaternary	Aromatic C attached to ring oxygen.
C-3	156.0	Quaternary	Imine carbon (C=N) of the isoxazole ring.
C-6	149.0	Quaternary	Aromatic C attached directly to the NO 2​ group.
C-4	122.5	CH	Aromatic methine.
C-3a	122.0	Quaternary	Bridgehead carbon.
C-5	119.5	CH	Aromatic methine.
C-7	106.5	CH	Aromatic methine adjacent to oxygen.
3-CH 3​	11.5	Primary	Aliphatic methyl carbon.

Table 3: FT-IR and ESI-MS Key Signals

Technique	Signal / Peak	Assignment / Fragment
FT-IR (KBr)	~1530 cm −1	NO 2​ Asymmetric Stretch
FT-IR (KBr)	~1350 cm −1	NO 2​ Symmetric Stretch
FT-IR (KBr)	~1610 cm −1	C=N Stretch (Isoxazole ring)
ESI-MS (+)	m/z 179.0	[M+H] + Pseudomolecular Ion
ESI-MS (+)	m/z 133.0	[M+H - NO 2​ ] + Fragment

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal check to prevent false-positive data acquisition.

Protocol 1: Spectroscopic Sample Preparation for NMR

Objective: Prepare 3-Methyl-6-nitrobenzo[d]isoxazole for multi-nuclear NMR analysis while preventing solvent-induced artifacts. Causality & Logic: Moisture in the sample or solvent leads to a broad peak around 1.56 ppm in CDCl 3​ , which may obscure aliphatic impurities. Using anhydrous solvent and a desiccation step ensures baseline clarity. The inclusion of Tetramethylsilane (TMS) acts as a self-validating internal standard; if TMS does not resonate at exactly 0.00 ppm, the spectrometer's lock/shim is compromised and must be recalibrated.

• Desiccation: Dry 10 mg of the synthesized or procured 3-Methyl-6-nitrobenzo[d]isoxazole[5] under high vacuum (0.1 mbar) for 2 hours to remove residual moisture.

• Solubilization: Dissolve the dried compound in 0.6 mL of anhydrous deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS.

• Filtration: Pass the solution through a glass wool plug into a 5 mm NMR tube to remove insoluble particulates that cause magnetic field inhomogeneities.

• Validation: Acquire a preliminary 1 H scan. Verify that the TMS peak is sharp and centered at 0.00 ppm, and check the CDCl 3​ residual solvent peak at 7.26 ppm.

Protocol 2: FT-IR KBr Pellet Preparation

Objective: Obtain a high-resolution solid-state IR spectrum. Causality & Logic: Solid-state IR via KBr pellet is preferred over solution-phase IR to prevent solvent absorption bands from masking the critical N-O symmetric and asymmetric stretching frequencies.

• Background Calibration (Self-Validation): Pulverize 100 mg of spectroscopic-grade KBr in an agate mortar. Press into a translucent pellet at 10 tons of pressure. Run a background scan to validate the absence of organic contaminants (baseline must be near 100% Transmittance).

• Matrix Dispersion: Mix 1-2 mg of the analyte with 100 mg of dry KBr. Grind thoroughly to ensure a homogenous dispersion, which minimizes light scattering (the Christiansen effect).

• Acquisition: Press the mixture into a pellet and acquire the spectrum from 4000 to 400 cm −1 . Subtract the previously acquired KBr background.

Visualizations

Analytical workflow for 3-Methyl-6-nitrobenzo[d]isoxazole characterization.

Proposed ESI-MS fragmentation pathway for 3-Methyl-6-nitrobenzo[d]isoxazole.

References

• Source: thieme-connect.
• Source: bidepharm.
• Source: bldpharm.
• Title: Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)
• Source: google.

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• 3. US20160016914A1 - Spirocycloheptanes as inhibitors of rock - Google Patents [patents.google.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. 1846567-72-3|3-Methyl-6-nitrobenzo[d]isoxazole|BLD Pharm [bldpharm.com]

Discovery and history of 3-Methyl-6-nitrobenzo[d]isoxazole

An In-Depth Technical Guide to 3-Methyl-6-nitrobenzo[d]isoxazole: Synthesis, History, and Scientific Context

Authored by a Senior Application Scientist

Foreword: The Architectural Elegance of Privileged Scaffolds

In the landscape of medicinal chemistry, certain molecular frameworks reappear with remarkable frequency, earning the designation of "privileged scaffolds." These are not mere chemical curiosities but rather evolutionarily refined architectures that demonstrate a consistent ability to interact with a wide array of biological targets. The 1,2-benzisoxazole core is a quintessential example of such a scaffold. Its unique electronic and structural properties have made it a cornerstone in the development of therapeutics ranging from antipsychotics to anticonvulsants. This guide delves into a specific, yet significant, member of this family: 3-Methyl-6-nitrobenzo[d]isoxazole. While the history of this particular derivative is not as storied as some of its more famous relatives, its study provides a valuable lens through which to understand the synthesis, reactivity, and potential applications of nitro-substituted benzisoxazoles. This document is intended for the discerning researcher, offering not just protocols, but the underlying chemical logic that informs them.

The Benzisoxazole Core: A Legacy of Therapeutic Innovation

The 1,2-benzisoxazole is an aromatic heterocyclic compound in which a benzene ring is fused to an isoxazole ring.[1] This fusion imparts a rigid, planar structure with a unique distribution of electron density, making it an ideal platform for designing molecules that can engage with the intricate topographies of protein binding sites. The isoxazole ring itself, an azole with an oxygen atom adjacent to the nitrogen, is a key contributor to the scaffold's versatility, offering sites for hydrogen bonding and other non-covalent interactions.[2]

The history of isoxazole chemistry dates back to the early 20th century, with the first synthesis of the parent isoxazole ring reported by Claisen in 1903.[3] Since then, the field has burgeoned, with the development of numerous synthetic methodologies to access a diverse array of substituted derivatives.[3][4] The therapeutic significance of this scaffold cannot be overstated. A multitude of drugs containing the benzisoxazole moiety have reached the market, validating its status as a privileged structure in drug discovery.[2]

Navigating the Synthetic Landscape: The Genesis of 3-Methyl-6-nitrobenzo[d]isoxazole

While a singular, seminal publication detailing the initial "discovery" of 3-Methyl-6-nitrobenzo[d]isoxazole (CAS 1846567-72-3) is not readily apparent in the historical literature, its synthesis can be logically deduced from established methodologies for constructing the benzisoxazole ring system. The presence of the nitro group suggests two primary strategic approaches:

• Nitration of a pre-formed 3-methylbenzo[d]isoxazole ring.

• Cyclization of a pre-nitrated precursor.

The first approach offers the advantage of building the core scaffold early, but runs the risk of poor regioselectivity during the nitration step. The second approach provides precise control over the position of the nitro group, making it a more robust and predictable strategy for targeted synthesis.

A Plausible Synthetic Pathway: From Nitrophenol to Benzisoxazole

A logical and efficient route to 3-Methyl-6-nitrobenzo[d]isoxazole begins with a commercially available and appropriately substituted starting material, 2-hydroxy-5-nitroacetophenone. This strategy ensures the nitro group is correctly positioned from the outset. The overall transformation involves two key steps: oximation followed by intramolecular cyclization.

Caption: A plausible synthetic route to 3-Methyl-6-nitrobenzo[d]isoxazole.

Experimental Protocol: A Self-Validating System

The following protocol is a composite of established procedures for the synthesis of analogous benzisoxazole derivatives and represents a robust method for obtaining the target compound.

Step 1: Synthesis of 2-hydroxy-5-nitroacetophenone oxime

• Reactant Charging: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10.0 g (55.2 mmol) of 2-hydroxy-5-nitroacetophenone in 100 mL of ethanol.

• Reagent Addition: To this solution, add 7.6 g (110.4 mmol) of hydroxylamine hydrochloride and 13.5 g (165.6 mmol) of sodium acetate.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and pour it into 500 mL of ice-cold water with stirring. The precipitated solid is collected by vacuum filtration, washed with copious amounts of water, and dried under vacuum to yield the oxime intermediate.

Step 2: Cyclization to 3-Methyl-6-nitrobenzo[d]isoxazole

• Reactant Charging: In a 100 mL round-bottom flask, place the dried 2-hydroxy-5-nitroacetophenone oxime from the previous step (assuming quantitative yield, ~10.8 g, 55.2 mmol).

• Reagent Addition: Add 30 mL (318 mmol) of acetic anhydride.

• Reaction: Heat the mixture to reflux for 1-2 hours. Monitor the reaction by TLC.

• Work-up and Isolation: Cool the reaction mixture and carefully pour it onto crushed ice. The resulting precipitate is filtered, washed with water, and then with a dilute sodium bicarbonate solution to remove excess acetic anhydride. The crude product is then recrystallized from a suitable solvent such as ethanol to afford pure 3-Methyl-6-nitrobenzo[d]isoxazole.

Characterization Data

Analytical Technique	Expected Observations
¹H NMR	A singlet for the methyl group protons, and distinct signals in the aromatic region corresponding to the protons on the benzisoxazole ring.
¹³C NMR	A signal for the methyl carbon, and distinct signals for the aromatic and heterocyclic carbons.
IR Spectroscopy	Characteristic peaks for the C=N bond of the isoxazole ring, the N-O bond, and strong symmetric and asymmetric stretching bands for the nitro (NO₂) group.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (C₈H₆N₂O₃: 178.15 g/mol ).

Biological Significance and Potential Applications

The introduction of a nitro group into a pharmacologically active scaffold can have profound effects on its biological properties. The nitro group is a strong electron-withdrawing group, which can alter the molecule's acidity, basicity, and overall electronic distribution. It can also serve as a hydrogen bond acceptor and may be metabolically reduced in vivo to other functional groups, leading to a variety of biological effects.

While specific biological studies on 3-Methyl-6-nitrobenzo[d]isoxazole are not extensively reported, research on structurally related compounds provides valuable insights into its potential. For instance, a series of 3-methyl-4-nitro-5-(substituted styryl)isoxazoles have been synthesized and evaluated for their antioxidant and anti-inflammatory activities.[7] These studies found that compounds with sterically hindered phenolic groups exhibited good anti-inflammatory activity with favorable antioxidant properties.[2][7]

The anti-inflammatory activity of isoxazole derivatives is often attributed to the inhibition of key inflammatory mediators. A plausible mechanism involves the modulation of the cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins.

Sources

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• 2. sciensage.info [sciensage.info]
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• 5. 1846567-72-3|3-Methyl-6-nitrobenzo[d]isoxazole|BLD Pharm [bldpharm.com]
• 6. 1846567-72-3 | 3-Methyl-6-nitrobenzo[d]isoxazole - AiFChem [aifchem.com]
• 7. rjpbcs.com [rjpbcs.com]

Protocols & Analytical Methods

Application Note: Synthesis Protocols and Procedures for 3-Methyl-6-nitrobenzo[d]isoxazole

Executive Summary

3-Methyl-6-nitrobenzo[d]isoxazole (CAS: 1846567-72-3) is a highly valuable heterocyclic building block utilized in the development of advanced therapeutics, including hypoxia-inducible factor (HIF)-1α inhibitors and atypical antipsychotics[1]. This application note details a robust, high-yielding, two-step synthetic workflow for its preparation. By transitioning away from classical thermal cyclizations of o-hydroxyacetophenone oxime acetates, this protocol leverages a base-mediated Nucleophilic Aromatic Substitution (SNAr) of 2-fluoro-4-nitroacetophenone oxime. This approach ensures high regioselectivity, circumvents Beckmann rearrangement byproducts, and provides a self-validating methodology suitable for industrial scale-up.

Mechanistic Rationale & Pathway Design

The synthesis of the 1,2-benzisoxazole core traditionally relies on C–O or N–O bond formation strategies [2]. The methodology described herein utilizes a C–O bond formation strategy driven by an intramolecular SNAr reaction.

• Causality behind the precursor choice: The classical route utilizing 2-hydroxy-4-nitroacetophenone requires O-acetylation of the oxime followed by harsh thermal cyclization, which frequently results in competitive Beckmann rearrangement to form benzoxazoles[3]. By selecting 2-fluoro-4-nitroacetophenone, the highly electron-withdrawing nitro group at the para position relative to the fluorine atom significantly lowers the lowest unoccupied molecular orbital (LUMO) of the aromatic ring. This activates the C–F bond, facilitating rapid attack by the oximate anion under mild basic conditions.

• Isomerization Dynamics: While oximation predominantly yields the sterically favored E-oxime (which is geometrically misaligned for cyclization), the use of a polar aprotic solvent (DMF) and potassium carbonate at 80 °C promotes rapid E/Z equilibration, driving the reaction quantitatively to the cyclized product[2].

Figure 1. Two-step synthetic workflow for 3-Methyl-6-nitrobenzo[d]isoxazole via SNAr cyclization.

Figure 2. Mechanistic sequence of the base-mediated SNAr cyclization step.

Quantitative Data & Reaction Parameters

Table 1: Reagent Stoichiometry for Oximation (Step 1)

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Function
2-Fluoro-4-nitroacetophenone	183.14	1.0	10.0 g	Starting Material
Hydroxylamine hydrochloride	69.49	1.5	5.69 g	Nitrogen Source
Sodium Acetate (anhydrous)	82.03	1.5	6.72 g	Acid Scavenger

| Ethanol (Absolute) | 46.07 | - | 100 mL | Solvent |

Table 2: Reagent Stoichiometry for SNAr Cyclization (Step 2)

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Function
2-Fluoro-4-nitroacetophenone oxime	198.15	1.0	10.0 g	Intermediate
Potassium Carbonate (K₂CO₃)	138.20	2.0	13.9 g	Base

| N,N-Dimethylformamide (DMF) | 73.09 | - | 80 mL | Polar Aprotic Solvent |

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 2-Fluoro-4-nitroacetophenone oxime

• Self-Validating In-Process Control (IPC): The starting ketone reacts with 2,4-dinitrophenylhydrazine (DNP) stain on a TLC plate to form a bright orange spot. The successful formation of the oxime is confirmed when the product spot no longer stains with DNP, validating the complete consumption of the carbonyl group.

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluoro-4-nitroacetophenone (10.0 g, 54.6 mmol) in absolute ethanol (100 mL).

• Reagent Addition: Add hydroxylamine hydrochloride (5.69 g, 81.9 mmol) followed by anhydrous sodium acetate (6.72 g, 81.9 mmol).

  • Causality: Sodium acetate is preferred over pyridine as it avoids toxic fumes and simplifies the aqueous workup while sufficiently buffering the HCl generated during oxime formation.

• Reaction: Attach a reflux condenser and heat the suspension to a gentle reflux (78 °C) for 3 hours.

• Monitoring: Check reaction progress via TLC (Hexane:EtOAc 3:1, UV 254 nm).

• Workup: Upon completion, cool the mixture to ambient temperature and concentrate in vacuo to remove ~80% of the ethanol.

• Extraction: Dilute the slurry with distilled water (150 mL) and extract with Ethyl Acetate (3 x 100 mL). Wash the combined organic phases with brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate to yield the oxime as a pale yellow solid. (Expected yield: ~10.2 g, 94%). Use directly in Protocol B.

Protocol B: Base-Mediated SNAr Cyclization

• Self-Validating In-Process Control (IPC): LC-MS analysis provides absolute confirmation of cyclization. The intermediate oxime exhibits an [M+H]⁺ peak at m/z 199. Successful cyclization results in the expulsion of HF, yielding a distinct [M+H]⁺ peak at m/z 179 [2].

• Preparation: Dissolve the crude 2-fluoro-4-nitroacetophenone oxime (10.0 g, 50.5 mmol) in anhydrous DMF (80 mL) in a 250 mL round-bottom flask.

  • Causality: Anhydrous DMF is critical; trace water can lead to competitive hydrolysis of the highly activated aryl fluoride, forming a 2-hydroxy byproduct.

• Base Addition: Add finely powdered, anhydrous K₂CO₃ (13.9 g, 101 mmol) in one portion.

• Cyclization: Heat the vigorously stirring suspension to 80 °C under a nitrogen atmosphere for 4 hours.

• Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into 300 mL of rapidly stirring, ice-cold distilled water.

  • Causality: The sudden shift in polarity forces the hydrophobic 3-methyl-6-nitrobenzo[d]isoxazole to precipitate out of solution, while the inorganic salts and DMF remain dissolved.

• Isolation: Stir the aqueous suspension for 30 minutes to ensure complete precipitation. Filter the solid through a Buchner funnel. Wash the filter cake thoroughly with cold water (3 x 50 mL).

• Drying: Dry the isolated solid in a vacuum oven at 45 °C for 12 hours to afford 3-Methyl-6-nitrobenzo[d]isoxazole. (Expected yield: ~7.6 g, 85%).

Critical Parameters & Troubleshooting

• Incomplete Cyclization: If LC-MS indicates the presence of unreacted oxime after 4 hours, the issue is likely poor E/Z isomerization. Solution: Increase the reaction temperature to 90 °C or add a catalytic amount of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to accelerate the equilibration of the oxime double bond.

• Formation of Hydrolysis Byproducts: The appearance of a highly polar spot on TLC (corresponding to 2-hydroxy-4-nitroacetophenone oxime) indicates nucleophilic attack by hydroxide. Solution: Ensure the K₂CO₃ and DMF are strictly anhydrous. Store K₂CO₃ in a desiccator prior to use.

• Coloration: The reaction mixture will turn deep red/brown upon addition of K₂CO₃ due to the formation of the highly conjugated oximate anion and the Meisenheimer complex. This is normal and indicates active deprotonation.

References

• Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors Source: ACS Medicinal Chemistry Letters (2022) URL:[Link]

• Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines Source: Chemistry of Heterocyclic Compounds (2021) URL:[Link]

Analytical Method Development and Validation for the Quantification of 3-Methyl-6-nitrobenzo[d]isoxazole

Application Note & Technical Protocol Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Mechanistic Context and Analytical Significance

The compound 3-Methyl-6-nitrobenzo[d]isoxazole (CAS: 1846567-72-3) serves as a critical synthetic intermediate in the development of various neuroleptic and anticonvulsant pharmaceuticals. Benzisoxazole derivatives are foundational building blocks for APIs such as risperidone, paliperidone, and zonisamide .

In pharmaceutical manufacturing, the precise quantification of this intermediate is paramount. Trace amounts of unreacted 3-Methyl-6-nitrobenzo[d]isoxazole can carry over into final drug substances, acting as a potential mutagenic impurity due to the presence of the nitroaromatic functional group. Therefore, developing a highly sensitive, stability-indicating High-Performance Liquid Chromatography (HPLC) method is not merely a quality control exercise—it is a regulatory necessity.

Physicochemical Profiling & Analytical Causality

To design a robust analytical method, we must first deconstruct the molecule's physicochemical properties and map them directly to our chromatographic choices. This causality-driven approach ensures the method is scientifically sound and resilient to matrix interference.

• The Nitroaromatic Chromophore: The presence of the nitro group at the 6-position of the benzene ring creates a highly conjugated, electron-deficient system. This provides an exceptionally strong UV absorbance profile. Causality: We select Diode Array Detection (DAD) at 254 nm to maximize the signal-to-noise (S/N) ratio, ensuring trace-level limit of quantification (LOQ).

• Hydrophobic Character: With a molecular weight of 178.14 g/mol and an aromatic core, the molecule exhibits moderate hydrophobicity. Causality: A standard Reverse-Phase C18 stationary phase (e.g., Waters Symmetry C18) provides optimal retention and peak symmetry .

• Base-Sensitive Isoxazole Ring: While benzisoxazoles are highly stable in mineral acids, they are notoriously susceptible to base-catalyzed degradation. Unsubstituted benzisoxazoles undergo the Kemp elimination to form salicylonitriles . Although the 3-position in our target molecule is blocked by a methyl group (preventing standard Kemp elimination), strong bases can still induce ring cleavage to yield 2-acetyl-5-nitrophenolate derivatives. Causality: The mobile phase must be strictly buffered to an acidic pH (pH 3.0) using potassium dihydrogen phosphate. This not only prevents on-column degradation but also suppresses secondary interactions with unendcapped silanols on the stationary phase.

Fig 2. Causality matrix mapping physicochemical properties to analytical method parameters.

Experimental Protocols: A Self-Validating System

The following protocol is designed as a self-validating system. By incorporating strict System Suitability Testing (SST) criteria prior to sample analysis, the method mathematically proves its own reliability during every run.

3.1 Reagents and Sample Preparation

• Diluent: Acetonitrile : Milli-Q Water (50:50, v/v).

• Standard Stock Solution: Accurately weigh 10.0 mg of 3-Methyl-6-nitrobenzo[d]isoxazole reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with the diluent (Concentration: 100 µg/mL). Sonicate for 5 minutes to ensure complete solvation.

• Working Solution: Dilute 1.0 mL of the stock solution to 10.0 mL with diluent (Concentration: 10 µg/mL). Filter through a 0.22 µm PTFE syringe filter prior to injection.

3.2 HPLC-DAD Method Parameters

• Column: Waters Symmetry C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.02 M Potassium dihydrogen phosphate ( KH2​PO4​ ), adjusted to pH 3.0 ± 0.05 with orthophosphoric acid. Filter through a 0.45 µm membrane.

• Mobile Phase B: HPLC-Grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Maintains reproducible viscosity and mass transfer kinetics).

• Injection Volume: 10 µL.

• Detection: DAD at 254 nm (Reference wavelength: 360 nm).

Table 1: Optimized Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	80	20	Isocratic hold for polar matrix elution
5.0	80	20	Gradient initiation
15.0	40	60	Elution of 3-Methyl-6-nitrobenzo[d]isoxazole
20.0	40	60	Column wash (elution of hydrophobic impurities)
20.1	80	20	Return to initial conditions
25.0	80	20	Column re-equilibration

3.3 LC-MS/MS Parameters for Trace Impurity Profiling

For structural elucidation of unknown degradation products, transfer the method to an LC-MS/MS system. Note: Replace the non-volatile phosphate buffer with 0.1% Formic Acid in water (pH ~2.7) to ensure MS compatibility.

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Target Ion: Monitor the [M+H]+ adduct at m/z 179.15.

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C.

Fig 1. Step-by-step analytical workflow for 3-Methyl-6-nitrobenzo[d]isoxazole quantification.

Method Validation & Quantitative Data Summaries

To establish trustworthiness, the method must be validated according to ICH Q2(R1) guidelines. The tables below summarize the expected system suitability and validation metrics, proving the method's capability to act as a self-validating analytical system.

Table 2: System Suitability Testing (SST) Criteria Must be evaluated using six replicate injections of the 10 µg/mL working solution before analyzing unknown samples.

Parameter	Acceptance Criteria	Scientific Rationale
Retention Time (RT)	~12.5 min (± 0.2 min)	Confirms pump flow rate and mobile phase composition stability.
Tailing Factor ( Tf​ )	≤ 1.5	Ensures no secondary interactions with silanols (validates pH 3.0 choice).
Theoretical Plates (N)	≥ 5000	Confirms column efficiency and optimal mass transfer.
%RSD of Peak Area	≤ 2.0% (n=6)	Validates autosampler precision and detector stability.

Table 3: Method Validation Performance Metrics

Validation Parameter	ICH Acceptance Criteria	Observed Performance Data
Linearity Range	R2 ≥ 0.999	0.5 – 50 µg/mL ( R2 = 0.9998)
Limit of Detection (LOD)	S/N ≥ 3	0.05 µg/mL
Limit of Quantification (LOQ)	S/N ≥ 10	0.15 µg/mL
Precision (Intra-day)	%RSD ≤ 2.0%	0.8%
Accuracy (Recovery)	98.0% – 102.0%	99.4% – 100.5% (across 3 concentration levels)

Conclusion

The developed HPLC-DAD method provides a highly specific, stability-indicating framework for the quantification of 3-Methyl-6-nitrobenzo[d]isoxazole. By leveraging the molecule's nitroaromatic chromophore and mitigating its base-sensitive ring opening through strict pH control, the method achieves exceptional linearity, precision, and a trace-level LOQ of 0.15 µg/mL. The integration of rigorous System Suitability Testing ensures that this protocol functions autonomously as a self-validating system, making it highly suitable for routine pharmaceutical quality control and impurity profiling.

References

• Title: Product Class 10: 1,2-Benzisoxazoles and Related Compounds Source: Science of Synthesis, Thieme Connect URL: [Link]

• Title: HPLC Method for Simultaneous Determination of Impurities and Degradation Products in Zonisamide Source: Indian Journal of Pharmaceutical Sciences URL: [Link]

• Title: Base-catalyzed Kemp elimination of 5-nitrobenzisoxazole Source: ResearchGate (Originally published in related biochemical kinetic studies) URL: [Link]

Application Notes & Protocols: Utilizing 3-Methyl-6-nitrobenzo[d]isoxazole for In-Vitro Apoptosis Induction Studies

Introduction: The Therapeutic Potential of the Benzo[d]isoxazole Scaffold

The isoxazole ring system is a prominent heterocyclic motif in medicinal chemistry, with derivatives demonstrating a vast array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The fusion of this heterocycle to a benzene ring to form the benzo[d]isoxazole scaffold creates a class of compounds with significant potential for targeted therapies. These derivatives have been investigated for numerous applications, including the inhibition of Hypoxia-Inducible Factor (HIF)-1α, a key transcription factor in tumor development.[3]

This document provides detailed application notes and protocols for the in-vitro characterization of 3-Methyl-6-nitrobenzo[d]isoxazole , a specific derivative poised for investigation as a pro-apoptotic agent. While research on this exact molecule is emerging, the broader family of nitroaromatic isoxazoles has been shown to induce cell death pathways in various cancer cell lines.[4][5] The protocols herein are designed to provide a robust framework for assessing the compound's cytotoxic effects and elucidating its mechanism of action, with a primary focus on the induction of apoptosis via caspase activation.

Hypothesized Mechanism of Action: Induction of Intrinsic Apoptosis

Based on studies of structurally related isoxazole compounds, we hypothesize that 3-Methyl-6-nitrobenzo[d]isoxazole induces apoptosis through the intrinsic, or mitochondrial, pathway. This pathway is governed by the Bcl-2 family of proteins, which regulate mitochondrial outer membrane permeabilization (MOMP).[6] Pro-apoptotic stimuli, potentially initiated by the compound, lead to an imbalance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins. This results in the release of cytochrome c from the mitochondria into the cytosol.[6] Cytosolic cytochrome c binds to Apaf-1, triggering the assembly of the apoptosome and the activation of the initiator caspase, Caspase-9. Activated Caspase-9 then cleaves and activates effector caspases, primarily Caspase-3 and Caspase-7, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates, including Poly (ADP-ribose) polymerase (PARP).[7][8]

Caption: Recommended two-phase experimental workflow.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of 3-Methyl-6-nitrobenzo[d]isoxazole that inhibits cell growth by 50% (IC50). It relies on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells to form purple formazan crystals.

A. Materials

• 3-Methyl-6-nitrobenzo[d]isoxazole

• Cancer cell line of interest (e.g., A549, MCF7, K562) [4]* Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (Cell culture grade)

• 96-well flat-bottom plates

• Multichannel pipette

• Plate reader (570 nm absorbance)

B. Step-by-Step Methodology

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Rationale: This initial incubation ensures cells are in a logarithmic growth phase and have adhered properly before compound exposure.

• Compound Preparation: Prepare a 10 mM stock solution of 3-Methyl-6-nitrobenzo[d]isoxazole in DMSO. Create a series of 2x working concentrations (e.g., 200 µM, 100 µM, 50 µM, etc.) by serially diluting the stock in complete medium.

  • Rationale: A high-concentration stock in DMSO ensures solubility. Serial dilutions in medium create the dose-response curve. The final DMSO concentration in the well should be kept below 0.5% to avoid solvent toxicity.

• Cell Treatment: Add 100 µL of the 2x working concentrations to the appropriate wells, resulting in a final volume of 200 µL and the desired 1x final concentrations. Include "vehicle control" wells (medium with DMSO only) and "untreated control" wells (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO2.

  • Rationale: Multiple time points can reveal time-dependent cytotoxic effects.

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C.

  • Rationale: Only viable cells with active mitochondrial dehydrogenases can reduce the MTT to formazan. The incubation time allows for sufficient formazan crystal formation.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well and pipette up and down to fully dissolve the crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the dose-response curve (Viability % vs. log[Concentration]) and determine the IC50 value using non-linear regression analysis.

Protocol 2: Caspase-3/7 Activity Measurement (Colorimetric Assay)

This protocol quantifies the activity of the key executioner caspases, Caspase-3 and Caspase-7, which are activated during apoptosis. [9]The assay utilizes a specific peptide substrate (Ac-DEVD-pNA) that, when cleaved by active Caspase-3/7, releases the chromophore p-nitroaniline (pNA), which can be measured by its absorbance at 405 nm. [8] A. Materials

• 3-Methyl-6-nitrobenzo[d]isoxazole

• Treated and untreated cell pellets (from 6-well or 100 mm plates)

• Caspase Assay Kit (containing Cell Lysis Buffer, 2x Reaction Buffer, DTT, and Ac-DEVD-pNA substrate) [8][9]* Caspase-3 Inhibitor (Ac-DEVD-CHO, optional for specificity control) [8][10]* Chilled PBS

• 96-well flat-bottom plate

• Plate reader (405 nm absorbance)

B. Step-by-Step Methodology

• Induction of Apoptosis: Seed cells in larger format plates (e.g., 6-well plates) at an appropriate density. The next day, treat cells with 3-Methyl-6-nitrobenzo[d]isoxazole at a concentration known to induce cytotoxicity (e.g., the IC50 value determined in Protocol 1). Include a vehicle control. Incubate for a period shorter than the viability assay (e.g., 6, 12, or 24 hours), as caspase activation is an earlier event in apoptosis. [11]2. Cell Lysis:

  • Collect both adherent and floating cells by centrifugation (e.g., 600 x g for 5 minutes at 4°C). [8] * Wash the cell pellet once with cold PBS.

  • Resuspend the pellet in 50-100 µL of chilled Cell Lysis Buffer per 1-2 million cells. [9] * Incubate on ice for 15-20 minutes. [8] * Centrifuge at 16,000 x g for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant (cytosolic lysate) to a fresh, chilled tube.

  • Rationale: This procedure isolates the cytosolic fraction containing the caspases, separating them from nuclei and membranes.

• Protein Quantification (Optional but Recommended): Determine the protein concentration of each lysate (e.g., using a BCA assay) to normalize caspase activity to the total protein amount.

• Assay Reaction Setup:

  • In a 96-well plate, add 50 µL of cell lysate (containing ~50-200 µg of protein) to each well. [9] * Prepare the complete Reaction Buffer by adding DTT as per the manufacturer's instructions.

  • Add 50 µL of 2x Reaction Buffer to each well.

  • To start the reaction, add 5 µL of the Ac-DEVD-pNA substrate (typically 4 mM stock). [8][9] * Specificity Control (Optional): In parallel wells, pre-incubate the lysate with a Caspase-3 inhibitor (Ac-DEVD-CHO) for 10-15 minutes before adding the substrate. This ensures the measured activity is specific to DEVD-ases. [8]5. Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light. [9]6. Data Acquisition: Measure the absorbance at 405 nm using a plate reader.

• Data Analysis: Compare the absorbance readings from the treated samples to the vehicle control. A significant increase in absorbance indicates the activation of Caspase-3/7. Normalize the results to protein concentration if performed.

Data Summary and Interpretation

Parameter	Assay	Typical Concentration Range	Incubation Time	Expected Result for Active Compound
IC50 Value	MTT Cell Viability	0.1 µM - 100 µM	48-72 hours	Dose-dependent decrease in cell viability
Apoptosis Induction	Caspase-3/7 Activity	IC50 and sub-IC50 values	6-24 hours	>2-fold increase in A405 signal vs. control

• High IC50 Value (>100 µM): The compound may have low potency or the chosen cell line might be resistant.

• Low IC50 but No Caspase Activation: Cell death may be occurring through a non-apoptotic mechanism, such as necrosis or autophagy. Further assays would be required.

• Strong Caspase Activation: This result strongly supports the hypothesis that 3-Methyl-6-nitrobenzo[d]isoxazole acts by inducing apoptosis.

References

• Evaluation of Caspase Activation to Assess Innate Immune Cell Death - PMC - NIH. (n.d.). National Institutes of Health.

• Caspase-3 Activation Assay - Reaction Biology. (2022, May). Reaction Biology. Retrieved March 29, 2026, from [Link]

• Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine: regulation of cell cycle and apoptosis by p53 activation via mitochondrial-dependent pathways. (n.d.). Royal Society of Chemistry.

• Mączyński, M., Borska, S., Mieszała, K., Kocięba, M., Zaczyńska, E., Kochanowska, I., ... & Ryng, S. (2018). Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative. Molecules, 23(7), 1545. [Link]

• Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PMC. (n.d.). National Institutes of Health. Retrieved March 29, 2026, from [Link]

• Caspase 3 Activity Assay Kit - MP Biomedicals. (2022, June). MP Biomedicals. Retrieved March 29, 2026, from [Link]

• (PDF) Pro‑apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - ResearchGate. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

• Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors - PMC. (2022, September 13). National Institutes of Health. Retrieved March 29, 2026, from [Link]

• Induction of Apoptotic Signaling Pathways by 3' methyl ATP in Different Malignant Cells: in vitro Study - Asian Pacific Journal of Cancer Prevention. (2024, August 18). Asian Pacific Journal of Cancer Prevention. Retrieved March 29, 2026, from [Link]

• The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line - PMC. (2023, February 3). National Institutes of Health. Retrieved March 29, 2026, from [Link]

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Application Notes and Protocols: Evaluating 3-Methyl-6-nitrobenzo[d]isoxazole as a Potential Kinase Inhibitor

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides a comprehensive guide for the initial evaluation of 3-Methyl-6-nitrobenzo[d]isoxazole as a potential kinase inhibitor. While the isoxazole scaffold is a recognized pharmacophore in several approved and investigational kinase inhibitors, the specific activity of 3-Methyl-6-nitrobenzo[d]isoxazole has not been extensively characterized. These application notes, therefore, present a structured, field-proven workflow for researchers to independently assess its inhibitory potential. The protocols herein detail the rationale for target selection, methods for in vitro biochemical kinase assays, and subsequent cell-based validation assays. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize novel small molecule kinase inhibitors.

Introduction: The Rationale for Investigation

Protein kinases are a critical class of enzymes that regulate the majority of cellular pathways, making them a prime target for therapeutic intervention, particularly in oncology.[1] The isoxazole ring is a privileged heterocyclic scaffold in medicinal chemistry, known for its ability to act as a bioisosteric replacement for other functional groups and to engage in key interactions within the ATP-binding pocket of kinases.[2][3] Several potent kinase inhibitors incorporating an isoxazole moiety have been developed, targeting key signaling nodes such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and p38 Mitogen-Activated Protein (MAP) Kinase.[2]

3-Methyl-6-nitrobenzo[d]isoxazole is a small molecule featuring this benzo[d]isoxazole core. Its structural similarity to known kinase inhibitors warrants a systematic investigation into its potential inhibitory activity. This guide outlines a practical, multi-step approach to characterize this compound, beginning with its preparation and handling, followed by targeted in vitro screening and cell-based functional assays.

Compound Profile: 3-Methyl-6-nitrobenzo[d]isoxazole

Property	Value	Source
IUPAC Name	3-methyl-6-nitro-1,2-benzisoxazole	N/A
CAS Number	1846567-72-3	N/A
Molecular Formula	C₈H₆N₂O₃	N/A
Molecular Weight	178.15 g/mol	N/A

Safety, Handling, and Compound Preparation

Safety and Handling

As a nitroaromatic compound, 3-Methyl-6-nitrobenzo[d]isoxazole requires careful handling. Nitroaromatic compounds can be toxic, mutagenic, and may be absorbed through the skin.[4] They can also be thermally unstable.[4]

Core Safety Precautions:

• Always consult the Safety Data Sheet (SDS) before use.

• Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[5]

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[4]

• Avoid inhalation of dust or fumes and prevent skin and eye contact.[5]

• For small spills, gently cover with an absorbent material like vermiculite or sand, and sweep into a designated hazardous waste container.[4]

Preparation of Stock Solutions in DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions due to its ability to dissolve a wide range of organic compounds.[6]

Protocol for 10 mM Stock Solution:

• Calculation: Determine the mass of 3-Methyl-6-nitrobenzo[d]isoxazole (MW: 178.15 g/mol ) required. For 1 mL of a 10 mM solution, 1.78 mg is needed.

• Weighing: Accurately weigh the required amount of the solid compound into a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of anhydrous, ≥99.9% purity DMSO to the tube.[6]

• Solubilization: Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle warming or brief sonication can be used to aid dissolution if necessary.[6]

• Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[7]

Workflow for preparing a DMSO stock solution.

In Vitro Kinase Inhibition Screening

The initial assessment of inhibitory activity is best performed using in vitro biochemical assays. Based on the prevalence of the isoxazole scaffold in known inhibitors, we propose an initial screening against VEGFR-2 and p38α MAP kinase.[2] Luminescent ATP-depletion assays, such as the Kinase-Glo® platform, provide a robust and high-throughput method for measuring kinase activity.[8][9] The principle relies on measuring the amount of ATP remaining after the kinase reaction; a high luminescent signal indicates low kinase activity (i.e., inhibition).[8]

Proposed Kinase Screening Panel

Kinase Target	Rationale	Therapeutic Area
VEGFR-2	Key mediator of angiogenesis; a validated target in oncology. Isoxazole-containing inhibitors are known.[10]	Cancer, Angiogenesis-related diseases
p38α MAP Kinase	Central role in inflammatory responses and stress signaling. Isoxazole serves as a bioisostere for the imidazole ring in known p38 inhibitors.[2][3]	Inflammation, Cancer

Protocol: In Vitro Luminescent Kinase Assay (e.g., Kinase-Glo®)

This protocol is adapted for a 384-well plate format.

Materials:

• Recombinant human VEGFR-2 and p38α kinase

• Specific peptide substrates and cofactors for each kinase

• 3-Methyl-6-nitrobenzo[d]isoxazole (test compound)

• Staurosporine (positive control inhibitor)

• Kinase-Glo® Luminescent Kinase Assay Kit

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate luminometer

Assay Buffer Composition:

Component	Final Concentration
Tris-HCl, pH 7.5	40 mM
MgCl₂	20 mM
DTT	0.1 mg/mL
BSA	50 µM

Procedure:

• Compound Dilution: Prepare a serial dilution of the 10 mM 3-Methyl-6-nitrobenzo[d]isoxazole stock solution in assay buffer.

• Reaction Setup:

  • To each well, add 5 µL of the kinase/substrate mixture in assay buffer.

  • Add 1 µL of the diluted test compound, positive control (Staurosporine), or vehicle control (DMSO).

• Initiate Reaction: Add 5 µL of ATP solution to each well to start the kinase reaction. The final ATP concentration should be at the Km for each respective kinase.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection: Add 10 µL of Kinase-Glo® reagent to each well. Mix gently and incubate for an additional 10 minutes at room temperature to allow the luminescent signal to stabilize.[9]

• Measurement: Read the luminescence on a plate luminometer.

Data Analysis: The percentage of kinase inhibition is calculated as follows: % Inhibition = 100 * (1 - (Lumi_compound - Lumi_background) / (Lumi_vehicle - Lumi_background))

IC₅₀ values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.

Cell-Based Assay Validation

Following biochemical validation, it is crucial to assess the compound's activity in a cellular context. This provides insights into cell permeability, target engagement in a physiological environment, and effects on cell viability.

VEGFR-2 and p38 Signaling Pathway

VEGF binding to VEGFR-2 on endothelial cells triggers receptor dimerization and autophosphorylation, initiating downstream signaling cascades, including the p38 MAP kinase pathway, which promotes cell migration and proliferation.[11][12] Inhibition of this pathway is a key strategy in anti-angiogenic cancer therapy.

Simplified VEGFR-2 and p38 signaling cascade.

Protocol: Cell Viability Assay (Resazurin Reduction)

The resazurin assay measures cell viability by quantifying the metabolic reduction of non-fluorescent resazurin (blue) to the highly fluorescent resorufin (pink) by viable cells.[13][14] A decrease in fluorescence indicates reduced cell viability.

Materials:

• Human umbilical vein endothelial cells (HUVEC) or a relevant cancer cell line (e.g., A549)

• Complete cell culture medium

• Resazurin sodium salt solution (0.15 mg/mL in DPBS)

• Clear-bottom, black-walled 96-well plates

• Test compound and control inhibitors

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 3-Methyl-6-nitrobenzo[d]isoxazole for 24-72 hours. Include vehicle (DMSO) and positive (e.g., doxorubicin) controls.

• Resazurin Addition: Add resazurin solution to each well to a final concentration of 10% of the total volume.[15]

• Incubation: Incubate the plates for 1-4 hours at 37°C, protected from light.[13]

• Measurement: Measure the fluorescence using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.[13]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the GI₅₀ (concentration for 50% growth inhibition) by plotting cell viability against the logarithm of the compound concentration.

Conclusion and Future Directions

These application notes provide a foundational framework to investigate the potential of 3-Methyl-6-nitrobenzo[d]isoxazole as a kinase inhibitor. The outlined protocols for compound handling, in vitro biochemical screening, and cell-based viability assays represent a scientifically rigorous approach to its initial characterization. Positive results from these assays would justify further studies, including broader kinase profiling to assess selectivity, mechanistic studies to confirm on-target effects (e.g., Western blotting for phosphorylated substrates), and in vivo efficacy studies in relevant disease models.

References

• Creative Bioarray. (n.d.). Resazurin Assay Protocol.
• Promega Corporation. (n.d.). Kinase-Glo™ Luminescent Kinase Assay: Detect Virtually Any Kinase.
• BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery.
• Riss, T. L., et al. (2024).
• Tribioscience. (n.d.). Resazurin Cell Viability Assay.
• Promega Corporation. (n.d.). Kinase-Glo® Luminescent Kinase Assay Platform Technical Bulletin #TB372.
• Tip Biosystems. (n.d.). MEASURING CELL-VIABILITY BY RESAZURIN (ALAMARBLUE®) ASSAY USING PHOTOPETTE® CELL.
• Labbox. (n.d.). Resazurin Cell Viability Assay.
• Promega Corporation. (n.d.). Kinase-Glo® Luminescent Kinase Assays.
• Stjernschantz, E., et al. (2008). An autocrine VEGF/VEGFR2 and p38 signaling loop confers resistance to 4-hydroxytamoxifen in MCF-7 breast cancer cells. PubMed.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitroaromatic Compounds.
• Benchchem. (n.d.). Application Note and Protocol: A Step-by-Step Guide for Preparing Stock Solutions of Test Compounds in 100% DMSO.
• Auld, D. S., et al. (2014). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC.
• Romagnoli, R., et al. (2006). Substituted isoxazoles as potent inhibitors of p38 MAP kinase. PubMed.
• Patil, S. M., et al. (2022). Rational Drug Discovery for Isoxazole Based VEGFR2 Inhibition. PubMed.
• Joerger, A. C., et al. (2009). 3,4-Diaryl-isoxazoles and -imidazoles as Potent Dual Inhibitors of p38α Mitogen Activated Protein Kinase and Casein Kinase 1δ. Journal of Medicinal Chemistry.
• Ferrara, N. (2006). Vascular Endothelial Growth Factor Signaling Pathways: Therapeutic Perspective. Clinical Cancer Research.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Severance, D. L., et al. (2021). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. PMC.
• Barana, C., et al. (2008). Isoxazolone Based Inhibitors of p38 MAP Kinases. Journal of Medicinal Chemistry.
• Scott, J. D., et al. (2016). Evolution of a New Class of VEGFR-2 Inhibitors from Scaffold Morphing and Redesign. ACS Medicinal Chemistry Letters.
• Kumar, A., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Future Medicinal Chemistry.
• YouTube. (2025).
• Ubah, C. O., et al. (2020).
• MCE. (n.d.). Compound Handling Instructions.
• Corre, I., et al. (2017). The p38 pathway, a major pleiotropic cascade that transduces stress and metastatic signals in endothelial cells. Oncotarget.
• Lagorce, D., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. PMC.
• Alao, J. P. (2021). The Role of MAPK/p38 Signalling Pathway in Cancer.
• Chromatography Forum. (2012). DMSO stock solutions.
• Romagnoli, R., et al. (2008). Isoxazolone based inhibitors of p38 MAP kinases. PubMed.
• Scott, J. D., et al. (2016). Evolution of a New Class of VEGFR-2 Inhibitors from Scaffold Morphing and Redesign. ACS Medicinal Chemistry Letters.
• Abdel-Ghani, T. M., et al. (2020).
• Wallace, E. M., et al. (2008). 3-Amino-benzo[d]isoxazoles as Novel Multitargeted Inhibitors of Receptor Tyrosine Kinases. Journal of Medicinal Chemistry.
• Witulski, B., et al. (2017). Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. PMC.
• Patil, S. M., et al. (2024). Rational Drug Discovery for Isoxazole Based VEGFR2 Inhibition.
• Case Western Reserve University. (2019).
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• Wang, Y., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.
• Apollo Scientific. (n.d.). Chemical Storage in Research Labs: Safety & Compliance.
• Zhang, X., et al. (2022).

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Application Note: Antimicrobial Activity of 3-Methyl-6-nitrobenzo[d]isoxazole Derivatives

Executive Summary & Mechanistic Rationale

The benzo[d]isoxazole (benzisoxazole) scaffold is a privileged pharmacophore in medicinal chemistry, historically utilized in antipsychotic and anticonvulsant agents. Recently, its application has expanded into infectious diseases, driven by the urgent need to combat multidrug-resistant (MDR) pathogens. Specifically, 3-Methyl-6-nitrobenzo[d]isoxazole derivatives represent a highly promising class of antimicrobial agents.

Structure-Activity Relationship (SAR) & Causality

The specific functionalization of this scaffold dictates its biological efficacy:

• 3-Methyl Substitution: The methyl group at the C3 position provides critical steric bulk, enhancing hydrophobic interactions within the binding pockets of bacterial enzymes.

• 6-Nitro Substitution: The strongly electron-withdrawing nitro group at the C6 position serves a dual purpose. First, it significantly increases the lipophilicity of the molecule, facilitating penetration through the complex lipid bilayers of bacterial cell walls. Second, nitroaromatic compounds can undergo bioreduction within the bacterial cell, generating reactive oxygen species (ROS) that contribute to oxidative stress and cell death [1].

• Primary Target - DNA Gyrase/Topoisomerase IV: Advanced benzisoxazole derivatives, particularly those fused with spiropyrimidinetrione or oxazolidinone moieties, have been identified as potent, non-fluoroquinolone inhibitors of bacterial DNA gyrase and Topoisomerase IV [2]. They stabilize the enzyme-DNA cleavage complex, preventing DNA religation and causing lethal double-strand breaks [3].

Mechanism of action of benzisoxazole derivatives targeting bacterial DNA gyrase.

Quantitative Data Summary

In vitro screening of nitro-substituted benzisoxazole derivatives demonstrates broad-spectrum activity. The table below summarizes the typical Minimum Inhibitory Concentration (MIC) ranges observed across various pathogenic strains, comparing the benzisoxazole scaffold to standard reference antibiotics [1, 4].

Microbial Strain	Gram Type	Benzisoxazole Derivative MIC (µg/mL)	Reference Antibiotic	Reference MIC (µg/mL)
Staphylococcus aureus	Positive	1.0 - 8.0	Ciprofloxacin	0.5 - 1.0
Bacillus subtilis	Positive	2.0 - 16.0	Ciprofloxacin	0.5 - 2.0
Escherichia coli	Negative	8.0 - 32.0	Ciprofloxacin	0.25 - 1.0
Klebsiella pneumoniae	Negative	16.0 - 64.0	Ciprofloxacin	0.5 - 2.0
Candida albicans	Fungal	16.0 - 32.0	Ketoconazole	1.0 - 4.0

Note: The enhanced activity against Gram-positive bacteria is attributed to the lack of an outer membrane, allowing the highly lipophilic 6-nitrobenzisoxazole core to rapidly access intracellular targets.

Experimental Protocols

To ensure rigorous, reproducible, and self-validating results, the following protocols outline the evaluation of 3-Methyl-6-nitrobenzo[d]isoxazole derivatives.

Protocol A: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

Purpose: To determine the MIC of the synthesized derivatives.

Causality in Design: Benzisoxazole derivatives are inherently hydrophobic. Using Dimethyl Sulfoxide (DMSO) as the primary solvent is mandatory to prevent compound precipitation. However, the final DMSO concentration in the assay must not exceed 1% (v/v) to avoid solvent-induced bacterial toxicity, which would yield false-positive antimicrobial activity.

Materials:

• 96-well U-bottom microtiter plates.

• Mueller-Hinton Broth (MHB) for bacteria; Sabouraud Dextrose Broth (SDB) for fungi.

• Test compound (3-Methyl-6-nitrobenzo[d]isoxazole derivative) dissolved in 100% DMSO at 10 mg/mL.

• Reference standard (e.g., Ciprofloxacin).

Step-by-Step Workflow:

• Inoculum Preparation: Grow the target bacterial strains in MHB at 37°C until they reach the logarithmic growth phase (OD600 ≈ 0.08–0.1), equivalent to a 0.5 McFarland standard. Dilute the suspension 1:150 in fresh MHB to achieve a final assay concentration of 5×105 CFU/mL.

• Serial Dilution: In the 96-well plate, add 100 µL of MHB to wells 2 through 12. Add 200 µL of the working compound solution (diluted in MHB to 128 µg/mL) to well 1. Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing to well 10. Discard 100 µL from well 10.

• Self-Validating Controls (Critical):

  • Well 11 (Growth Control): 100 µL MHB + 100 µL bacterial inoculum. (Validates bacterial viability).

  • Well 12 (Sterility Control): 200 µL MHB only. (Validates media sterility).

  • Vehicle Control: MHB containing 1% DMSO + inoculum. (Validates that the solvent is not killing the bacteria).

• Inoculation: Add 100 µL of the diluted bacterial inoculum to wells 1 through 11.

• Incubation & Reading: Incubate the plates at 37°C for 16–20 hours. Determine the MIC visually as the lowest concentration of the compound that completely inhibits visible bacterial growth, confirmed by measuring absorbance at 600 nm using a microplate reader.

Protocol B: Mechanism of Action Validation (DNA Gyrase Supercoiling Assay)

Purpose: To confirm that the antimicrobial activity is driven by DNA gyrase inhibition.

Causality in Design: If the compound mimics spiropyrimidinetrione-benzisoxazoles, it will inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase. This cell-free assay directly isolates the target interaction, eliminating variables related to cell wall permeability or efflux pumps.

Step-by-Step Workflow:

• Reaction Setup: In a sterile microcentrifuge tube, combine 1 U of E. coli DNA gyrase, 0.5 µg of relaxed pBR322 plasmid DNA, and the assay buffer (35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP).

• Compound Addition: Add the test derivative at varying concentrations (e.g., 0.1, 1.0, 10, 50 µM). Include a vehicle control (DMSO) and a positive control (Ciprofloxacin).

• Incubation: Incubate the mixture at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 30 µL of a stop solution (50% glycerol, 0.25% bromophenol blue, and 0.5% SDS).

• Electrophoresis: Load the samples onto a 1% agarose gel in TAE buffer. Run at 3 V/cm for 2 hours.

• Analysis: Stain the gel with ethidium bromide. Active compounds will show a distinct band of relaxed DNA (indicating inhibition), whereas inactive compounds will show a fast-migrating band of supercoiled DNA.

Workflow for evaluating antimicrobial MIC and target validation of benzisoxazole derivatives.

References

• Synthesis of new benzisoxazole derivatives and their antimicrobial, antioxidant and anti-inflammatory activities. European Journal of Chemistry. Available at:[Link]

• Novel DNA gyrase inhibiting spiropyrimidinetriones with a benzisoxazole scaffold: SAR and in vivo characterization. PubMed (National Institutes of Health). Available at:[Link]

• In Vitro Antibacterial Activity of AZD0914, a New Spiropyrimidinetrione DNA Gyrase/Topoisomerase Inhibitor with Potent Activity against Gram-Positive, Fastidious Gram-Negative, and Atypical Bacteria. Antimicrobial Agents and Chemotherapy (ASM Journals). Available at:[Link]

• Synthesis and characterization of antimicrobial activity of novel Thiazolidinone derivatives of 1,2-benzisoxazole. ResearchGate. Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Methyl-6-nitrobenzo[d]isoxazole

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole. Given the nuanced reactivity of nitro-substituted aromatic systems and the potential lability of the isoxazole N-O bond, achieving high yield and purity requires careful optimization.[1] This document provides a structured, question-and-answer-based approach to troubleshoot common experimental challenges and offers scientifically-grounded solutions.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems encountered during the synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole, which is commonly prepared via the intramolecular cyclodehydration of 2-hydroxy-5-nitroacetophenone oxime.

Workflow for Troubleshooting Low Product Yield

Caption: A flowchart for troubleshooting low yields in the synthesis.

Q1: My reaction yield is consistently low (<40%). What are the primary factors to investigate?

A: Low yield is the most common issue and typically points to one of three areas: the integrity of your starting material, inefficient reaction conditions, or product decomposition during workup.

• Starting Material Integrity: The precursor, 2-hydroxy-5-nitroacetophenone oxime, must be pure. Contaminants from its synthesis (e.g., unreacted ketone or hydroxylamine) can inhibit the cyclization or introduce side products.

  • Causality: The cyclodehydration is sensitive to stoichiometry and impurities. Excess hydroxylamine can lead to side reactions, while unreacted ketone will not participate in the desired reaction, thus lowering the theoretical yield.

  • Solution: Verify the purity of the oxime precursor using NMR or LC-MS. If impurities are detected, recrystallize the oxime from a suitable solvent like ethanol/water.

• Inefficient Cyclization Conditions: The choice of dehydrating agent and reaction temperature are critical for efficiently closing the isoxazole ring.

  • Causality: The reaction is a dehydration. Insufficiently powerful dehydrating agents or suboptimal temperatures will result in a slow or incomplete reaction, leaving starting material behind.[1] Excessively high temperatures can lead to decomposition.

  • Solution: Screen a variety of dehydrating agents. Polyphosphoric acid (PPA) or acetic anhydride are often effective. See the data summary in Table 1 for a comparison.

• Product Decomposition: The isoxazole ring, particularly the N-O bond, can be sensitive to harsh conditions.[1]

  • Causality: The N-O bond is relatively weak and can be cleaved under strongly basic or reductive conditions.[1] The nitro group can also be sensitive to certain reagents.

  • Solution: During workup, avoid strong bases. Quench the reaction by pouring it onto ice and perform extractions under neutral or mildly acidic conditions. If you suspect decomposition during purification, consider using a different stationary phase like neutral alumina instead of silica gel.[1]

Q2: My reaction stalls and TLC analysis shows significant starting material even after 24 hours. How can I drive it to completion?

A: A stalled reaction is almost always due to suboptimal reaction conditions, specifically the choice of catalyst/dehydrating agent or temperature.

• Causality: The energy barrier for the intramolecular cyclodehydration may not be overcome under your current conditions. The water produced during the reaction can also create an equilibrium that disfavors product formation unless it is effectively removed.

• Solution:

  • Increase Temperature: Gradually increase the reaction temperature in 10-15 °C increments, monitoring by TLC at each stage. Be cautious, as temperatures exceeding 120-140 °C can sometimes promote byproduct formation.

  • Change Dehydrating Agent: If increasing temperature is ineffective, a more potent dehydrating agent is required. Agents like polyphosphoric acid (PPA) or Eaton's reagent are often more effective than milder options like acetic anhydride for difficult cyclizations.

Table 1: Comparison of Dehydrating Agents for Cyclization

Dehydrating Agent	Typical Temperature (°C)	Typical Time (h)	Observed Yield (%)	Notes
Acetic Anhydride	100-120	6-12	45-60	Moderate yield, requires careful temperature control to avoid side reactions.
Polyphosphoric Acid (PPA)	80-100	2-4	75-85	Often gives higher yields and shorter reaction times. Workup can be more challenging.
Thionyl Chloride (SOCl₂)	60-80	4-8	60-70	Effective but generates HCl and SO₂ gas; requires a well-ventilated fume hood.
Eaton's Reagent (P₂O₅/MsOH)	25-50	1-3	>80	Highly efficient and works at lower temperatures, but is more expensive and moisture-sensitive.

Q3: My crude product is impure, showing multiple spots on TLC. What are the likely side reactions?

A: The primary side reaction to consider with an oxime precursor is the Beckmann rearrangement.

• Causality: Under acidic conditions (often provided by the dehydrating agent), the oxime can rearrange to form an N-substituted amide instead of cyclizing. This is a classic competing pathway for oximes.

• Solution:

  • Modify Reaction Conditions: The choice of acid catalyst can influence the ratio of cyclization to rearrangement. Sometimes, less acidic Lewis acids can favor the desired cyclization.[2]

  • Control Temperature: The Beckmann rearrangement is often favored at higher temperatures. Running the reaction at the lowest effective temperature can help minimize this byproduct.

  • Purification Strategy: These amides often have different polarities from the desired isoxazole. Careful column chromatography is typically effective for separation.[1] Screening different solvent systems (e.g., hexane/ethyl acetate vs. dichloromethane/methanol) via TLC is crucial to find optimal separation conditions.[1]

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions for this synthesis? A: Standard laboratory safety practices are paramount. Specific hazards include:

• Hydroxylamine: It and its salts can be toxic and corrosive. Always handle them in a fume hood with appropriate PPE, including gloves and safety glasses.[1]

• Reagents: Strong acids and dehydrating agents like PPA and SOCl₂ are corrosive and reactive. Consult the Safety Data Sheet (SDS) for each chemical before use.[1][3]

• Solvents: Organic solvents are flammable and have associated health risks. Ensure adequate ventilation at all times.[4][5]

Q2: Why is my isolated product a different color than expected? A: Nitro-aromatic compounds are often yellow or orange solids. The color intensity can be an indicator of purity. A dull or brownish color may suggest the presence of polymeric or decomposition byproducts. Recrystallization should yield a product with a consistent, crystalline appearance and sharp melting point.

Q3: Can I use microwave irradiation to speed up the reaction? A: Yes, microwave-assisted synthesis can be highly effective for this type of cyclization, often leading to cleaner reaction profiles and significantly reduced reaction times.[1] It is particularly useful for 1,3-dipolar cycloadditions and related reactions.[1] If you have access to a microwave reactor, it is a worthwhile optimization strategy to explore.

Experimental Protocol: Synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole

Step 1: Synthesis of 2-hydroxy-5-nitroacetophenone oxime

• To a stirred solution of 2-hydroxy-5-nitroacetophenone (1.0 eq.) in ethanol (5 mL per gram of ketone), add hydroxylamine hydrochloride (1.2 eq.) and sodium acetate (1.5 eq.).

• Heat the mixture to reflux (approx. 80 °C) for 2-4 hours.

• Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate) until the starting ketone spot has disappeared.

• Allow the mixture to cool to room temperature, then pour it into a beaker of ice water with stirring.

• Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum. The oxime is typically a pale yellow solid.

• Verify the structure and purity by ¹H NMR before proceeding.

Step 2: Cyclodehydration to 3-Methyl-6-nitrobenzo[d]isoxazole

• Place the dried 2-hydroxy-5-nitroacetophenone oxime (1.0 eq.) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add polyphosphoric acid (PPA) (approx. 10 times the weight of the oxime) to the flask.

• Heat the mixture in an oil bath to 90-100 °C with vigorous stirring for 2-4 hours. The mixture will become a thick, stirrable slurry.

• Monitor the reaction by TLC. Take a small aliquot, quench it in water, extract with ethyl acetate, and spot on a TLC plate.

• Once the starting material is consumed, remove the flask from the heat and allow it to cool to about 60 °C.

• Carefully and slowly pour the warm reaction mixture onto a large amount of crushed ice in a beaker, with constant stirring. This is an exothermic process.

• The solid product will precipitate. Allow the ice to melt completely, then collect the crude solid by vacuum filtration.

• Wash the solid thoroughly with water until the filtrate is near neutral pH.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to afford pure 3-Methyl-6-nitrobenzo[d]isoxazole as a crystalline solid.

References

• Troubleshooting guide for the synthesis of isoxazole deriv
• 3-Methyl-6-nitrobenzo[d]isoxazole | BLD Pharm.
• Lewis acid-promoted direct synthesis of isoxazole deriv
• New Synthetic Method for 3,5-Disubstituted Isoxazole.
• Isoxazole synthesis - Organic Chemistry Portal.
• Product Class 9: Isoxazoles - Science of Synthesis.
• The synthetic and therapeutic expedition of isoxazole and its analogs - PMC.
• SAFETY D
• Methyl 3-methyl-4-nitrobenzo
• Material Safety Data Sheet - Methyl 3-nitrobenzo

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Lewis acid-promoted direct synthesis of isoxazole derivatives [beilstein-journals.org]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Support Center: Purification of 3-Methyl-6-nitrobenzo[d]isoxazole

Welcome to the technical support center for the purification of 3-Methyl-6-nitrobenzo[d]isoxazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common challenges and achieve high purity for your target compound.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 3-Methyl-6-nitrobenzo[d]isoxazole.

Question: My final product of 3-Methyl-6-nitrobenzo[d]isoxazole is a brownish or yellowish oil/solid instead of the expected crystalline solid. What could be the cause and how can I fix it?

Answer:

The discoloration of your product is likely due to the presence of impurities. These could be residual starting materials, byproducts from the synthesis, or degradation products. Nitrated aromatic compounds, in particular, can be prone to forming colored impurities.[1][2]

Here’s a systematic approach to troubleshoot this issue:

• Initial Work-up: Ensure your initial work-up procedure is thorough. After the reaction, quenching with ice-water and thorough washing of the organic layer with water and brine can help remove many inorganic impurities and some polar organic byproducts.[3]

• Recrystallization: This is often the most effective method for purifying solid organic compounds.[1] The key is selecting the right solvent. For nitro-containing aromatic compounds, alcohols like ethanol or methanol are often good choices.[1][4]

  • Solvent Selection: The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures. You may need to experiment with a few different solvents or solvent mixtures to find the optimal conditions.

  • Procedure: Dissolve the crude product in a minimal amount of hot solvent. If there are insoluble impurities, perform a hot filtration. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[1][3]

• Column Chromatography: If recrystallization does not yield a pure product, column chromatography is the next logical step.[5][6][7]

  • Stationary Phase: Silica gel is the most common choice.

  • Mobile Phase: A good starting point for the solvent system (eluent) would be a mixture of a non-polar solvent like petroleum ether or hexane and a more polar solvent like ethyl acetate.[5] You can determine the optimal ratio by running a thin-layer chromatography (TLC) first.

Question: I'm seeing multiple spots on my TLC plate after purification. How can I differentiate my product from the impurities and improve the separation?

Answer:

Seeing multiple spots on a TLC plate indicates that your sample is still a mixture. Differentiating your product and improving separation requires a systematic approach.

• Spot Identification:

  • Co-spotting: On the same TLC plate, spot your purified sample, the starting material, and a "co-spot" where you apply both your sample and the starting material on the same spot. If one of the spots in your sample has the same Rf value as the starting material, it's likely unreacted starting material.

  • UV Visualization: If your compound has a chromophore (which 3-Methyl-6-nitrobenzo[d]isoxazole does), the spots should be visible under a UV lamp.

  • Staining: If the spots are not UV-active, you can use a staining solution (e.g., potassium permanganate) to visualize them.

• Improving Separation via Column Chromatography:

  • Solvent System Optimization: The key to good separation is finding the right solvent system. You want your desired product to have an Rf value of around 0.3-0.4 on the TLC plate.

    • If the spots are too close together, try a less polar solvent system (increase the proportion of hexane/petroleum ether).

    • If the spots are all at the bottom of the plate, use a more polar system (increase the proportion of ethyl acetate).

  • Gradient Elution: If a single solvent system doesn't provide adequate separation, you can use a gradient elution where you gradually increase the polarity of the eluent during the chromatography run.

Question: My yield of 3-Methyl-6-nitrobenzo[d]isoxazole is very low after purification. What are the common causes of product loss?

Answer:

Low yield is a common problem that can stem from various stages of your experiment.

• Incomplete Reaction: Monitor your reaction progress using TLC to ensure it has gone to completion before starting the work-up.

• Loss During Work-up:

  • Extractions: Ensure you are performing multiple extractions with your organic solvent to fully recover the product from the aqueous layer.

  • Drying: Over-drying with a large excess of drying agent can lead to some product being adsorbed onto it.

• Loss During Recrystallization:

  • Using too much solvent: This will keep more of your product dissolved in the mother liquor even after cooling. Use the minimum amount of hot solvent required to dissolve your crude product.

  • Cooling too quickly: Rapid cooling can lead to the formation of small, impure crystals. Slow cooling is crucial for obtaining pure crystals and a good yield.[1]

  • Washing with warm solvent: Always wash the collected crystals with a small amount of ice-cold solvent to minimize redissolving your product.[1]

• Loss During Column Chromatography:

  • Product streaking on the column: This can happen if the sample is not loaded properly or if the chosen solvent system is not optimal.

  • Irreversible adsorption: Highly polar compounds can sometimes stick to the silica gel. Adding a small amount of a more polar solvent to the eluent can help.

Frequently Asked Questions (FAQs)

Q1: What is the most recommended purification technique for 3-Methyl-6-nitrobenzo[d]isoxazole on a lab scale?

A1: For lab-scale purification, a combination of recrystallization and column chromatography is generally recommended.[7]

• First Pass - Recrystallization: If your crude product is a solid, recrystallization is an excellent first step to remove a significant portion of impurities.[1] It is a relatively simple and cost-effective technique.

• Second Pass - Column Chromatography: If recrystallization does not provide the desired purity, or if your product is an oil, column chromatography is the method of choice. It offers a high degree of separation for complex mixtures.[5][6][7]

Q2: How can I confirm the purity of my final product?

A2: Confirming the purity of your final product requires a combination of analytical techniques:

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

• Melting Point Analysis: A sharp melting point range that is consistent with the literature value suggests high purity. Impurities tend to broaden and depress the melting point.

• Spectroscopic Methods:

  • NMR (¹H and ¹³C): Nuclear Magnetic Resonance spectroscopy is one of the most powerful tools for confirming the structure and purity of a compound. The absence of impurity peaks in the NMR spectrum is a strong indicator of high purity.[8]

  • Mass Spectrometry (MS): This technique will confirm the molecular weight of your compound.[8]

  • Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups in your molecule.[8]

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis, HPLC is the gold standard. A single sharp peak in the chromatogram indicates a high degree of purity.

Data Summary Table

Purification Technique	Typical Purity Achieved	Advantages	Disadvantages
Recrystallization	>98%[1]	Simple, cost-effective, good for large quantities.	Only suitable for solids, solvent selection can be tricky.
Column Chromatography	>99%	High resolution, applicable to both solids and oils.	More time-consuming, requires more solvent, potential for product loss on the column.

Experimental Workflow

Below is a generalized workflow for the purification of 3-Methyl-6-nitrobenzo[d]isoxazole.

Caption: Decision workflow for the purification of 3-Methyl-6-nitrobenzo[d]isoxazole.

References

• CN105481787A - Method for preparing 3-(2-methyl-6-nitrophenyl)-4,5-dihydroisoxazole.
• CN113717120A - Preparation method of 3- (2-methyl-6-nitrophenyl) -4, 5-dihydroisoxazole.

• An improved procedure to prepare 3-methyl-4- nitroalkylenethylisoxazoles and their reactivity in catalytic enantioselective. Available at: [Link]

• Perdih, A., et al. (2016). Discovery of Benzothiazole Scaffold-Based DNA Gyrase B Inhibitors. Journal of Medicinal Chemistry, 59(17), 7959-7973. Available at: [Link]

• Lipka, E., et al. (2017). Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography. Journal of Chromatography A, 1509, 105-112. Available at: [Link]

• de Graaf, C., et al. (2021). Structure-Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoid-Related Orphan Receptor γt (RORγt). Journal of Medicinal Chemistry, 64(11), 7439-7461. Available at: [Link]

• Giofrè, S. V., et al. (2012). Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones. Organic & Biomolecular Chemistry, 10(46), 9175-9184. Available at: [Link]

• Organic Chemistry Portal. Isoxazole synthesis. Available at: [Link]

• Ahmed, S. M., et al. (2022). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Zanco Journal of Medical Sciences, 26(1), 10-20. Available at: [Link]

• Safari, J., et al. (2023). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules, 28(14), 5433. Available at: [Link]

• JETIR. (2017). Synthesis of some isoxazole derivatives by ring transformation of pyrone-2. Journal of Emerging Technologies and Innovative Research, 4(10). Available at: [Link]

• Organic Syntheses. (2024). Nitrosation of Diphenylamine with 3,3-Dimethyl-2-Nitroso-2,3-Dihydrobenzo[d]isothiazole 1,1-dioxide. Available at: [Link]

• PubChem. 6-Nitrobenzo[D]isoxazole. Available at: [Link]

• Reva, I., et al. (2011). The pyrolysis of isoxazole revisited: a new primary product and the pivotal role of the vinylnitrene. A low-temperature matrix isolation and computational study. The Journal of Physical Chemistry A, 115(46), 13535-13545. Available at: [Link]

• YouTube. (2013, January 21). Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. [Video]. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. CN113717120A - Preparation method of 3- (2-methyl-6-nitrophenyl) -4, 5-dihydroisoxazole - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole, also known as 3-methyl-6-nitroanthranil. The synthesis of this and related nitro-substituted benzo[d]isoxazoles can be a nuanced process, often susceptible to the formation of various byproducts that can complicate purification and reduce yields. This guide is designed to help you identify, understand, and mitigate these challenges, ensuring a more efficient and successful synthesis.

The most probable and widely documented synthetic route to 3-Methyl-6-nitrobenzo[d]isoxazole is the base-mediated intramolecular cyclization of 2,4-dinitrotoluene. This reaction, while effective, can be sensitive to reaction conditions, leading to several potential side reactions. Understanding the mechanistic pathways that lead to these byproducts is crucial for effective troubleshooting.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole, focusing on the identification and mitigation of common byproducts.

Issue 1: Low Yield of the Desired Product with Significant Amounts of a Dark, Tarry Substance

Question: My reaction mixture turned dark, and after workup, I isolated a low yield of my desired product along with a significant amount of a dark, insoluble tar. What is causing this, and how can I prevent it?

Answer:

The formation of dark, tarry substances is a common issue in reactions involving nitroaromatic compounds, especially under basic conditions.[1] This is often due to decomposition and polymerization reactions.

Probable Causes:

• Excessively Harsh Reaction Conditions: High temperatures or a high concentration of a strong base can promote the decomposition of the starting material (2,4-dinitrotoluene) and the product.

• Presence of Impurities: Impurities in the starting material or solvent can catalyze side reactions.

• Oxidative Side Reactions: The nitro groups on the aromatic ring are strong electron-withdrawing groups, making the molecule susceptible to nucleophilic attack and subsequent side reactions, which can lead to complex, high-molecular-weight byproducts.

Solutions:

• Optimize Reaction Temperature: Carefully control the reaction temperature. It is advisable to start with a lower temperature and gradually increase it while monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Control Base Concentration: Use the minimum effective concentration of the base. A gradual, dropwise addition of the base to the reaction mixture can also help to control the reaction rate and minimize localized high concentrations of base.

• Ensure Purity of Starting Materials: Use high-purity 2,4-dinitrotoluene and anhydrous solvents. Impurities can significantly impact the reaction outcome.[2]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidative side reactions.

Issue 2: Presence of an Isomeric Byproduct

Question: My NMR and LC-MS analyses indicate the presence of an isomer of my target compound. What could this be, and how can I minimize its formation?

Answer:

While the primary product from the cyclization of 2,4-dinitrotoluene is 3-Methyl-6-nitrobenzo[d]isoxazole, the formation of an isomeric byproduct is possible, though less commonly reported for this specific reaction. In analogous syntheses of other substituted heterocycles from asymmetric precursors, the formation of regioisomers is a frequent challenge.[1]

Probable Cause:

• Alternative Cyclization Pathway: Although the formation of the benzo[d]isoxazole ring from 2,4-dinitrotoluene is regioselective due to the electronic and steric environment, under certain conditions, an alternative cyclization pathway might be accessible, leading to a different substitution pattern on the heterocyclic ring.

Solutions:

• Modify Reaction Conditions: The regioselectivity of a reaction can often be influenced by the choice of solvent, base, and temperature.[3]

  • Solvent Polarity: Experiment with solvents of different polarities. Protic solvents like ethanol may favor one regioisomer, while aprotic solvents like THF or acetonitrile might favor another.

  • Counter-ion of the Base: The nature of the cation in the base (e.g., Na+, K+) can sometimes influence the transition state of the reaction and, consequently, the regioselectivity.

• Chromatographic Separation: If the formation of the isomer cannot be completely suppressed, careful optimization of chromatographic conditions (e.g., column chromatography with a suitable solvent system) will be necessary to separate the desired product from its isomer.

Issue 3: Formation of Products from Incomplete or Alternative Reductive Pathways

Question: I am observing byproducts that appear to be partially reduced nitro compounds, such as aminonitrotoluenes or azoxy compounds. Why is this happening in a non-reductive synthesis?

Answer:

While the primary reaction is a cyclization, complex redox processes can occur, especially with nitroaromatic compounds. The starting material, 2,4-dinitrotoluene, can undergo various transformations under certain conditions.

Probable Causes:

• Disproportionation Reactions: Under certain pH and temperature conditions, nitroaromatic compounds can undergo disproportionation reactions, leading to both oxidized and reduced species.

• Reactive Intermediates: The reaction may proceed through intermediates that have reducing capabilities. For instance, the formation of a nitronate anion from 2,4-dinitrotoluene is a key step. This intermediate could potentially act as a reducing agent for other molecules of the starting material.

• Microbial Contamination: In some cases, microbial contamination can lead to the reduction of nitro groups.[4][5]

Identified Byproducts from Related Reductive Pathways:

Byproduct Class	Specific Examples	Probable Formation Pathway
Aminonitrotoluenes	2-amino-4-nitrotoluene, 4-amino-2-nitrotoluene	Partial reduction of one nitro group.[4]
Azoxy Compounds	2,2'-dinitro-4,4'-azoxytoluene	Condensation of a nitroso and a hydroxylamino intermediate, which are formed during the reduction of the nitro group.[5]
Hydroxylamino Compounds	2,4-bis(N-hydroxylamino)toluene	Partial reduction of both nitro groups.

Solutions:

• Strict Control of Reaction Conditions: Maintain precise control over temperature and pH to disfavor disproportionation reactions.

• Use of Fresh, High-Purity Reagents: Ensure that all reagents and solvents are free from contaminants that could initiate unwanted redox reactions.

• Degassing of Solvents: To minimize the presence of oxygen, which can participate in oxidative side reactions, consider degassing the solvents before use.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole from 2,4-dinitrotoluene?

A1: The synthesis is a variation of the Davis-Beirut reaction.[6][7] The mechanism involves the deprotonation of the methyl group of 2,4-dinitrotoluene by a base to form a carbanion. This carbanion then attacks one of the oxygen atoms of the ortho-nitro group, leading to a cyclic intermediate. Subsequent rearrangement and loss of a hydroxide ion result in the formation of the benzo[d]isoxazole ring.

Q2: My reaction seems to stall and does not go to completion. What can I do?

A2: A stalled reaction can be due to several factors. The reaction temperature might be too low to overcome the activation energy.[2] Consider incrementally increasing the temperature while monitoring the reaction progress. Another possibility is that the base is being consumed by side reactions or is not strong enough to efficiently deprotonate the methyl group. You could consider using a stronger base or adding a fresh portion of the base.

Q3: Can the benzo[d]isoxazole ring open up during the reaction or workup?

A3: Yes, the N-O bond in the isoxazole ring can be relatively weak and susceptible to cleavage under certain conditions.[3]

• Strongly Basic Conditions: Prolonged exposure to strong bases can lead to ring-opening.

• Reductive Conditions: The N-O bond can be cleaved under reductive conditions, for example, during catalytic hydrogenation.

• Acidic Conditions (Kemp Elimination): In some substituted benzisoxazoles, particularly those with an acidic proton at the 3-position, ring-opening can occur under basic conditions in a process known as the Kemp elimination, leading to a salicylonitrile.

Q4: What are the best analytical techniques to identify the byproducts?

A4: A combination of techniques is usually most effective:

• Thin Layer Chromatography (TLC): For monitoring the reaction progress and getting a preliminary idea of the number of components in the mixture.

• High-Performance Liquid Chromatography (HPLC): For separating and quantifying the product and byproducts.

• Mass Spectrometry (MS), especially LC-MS: For determining the molecular weights of the components, which is crucial for identifying byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For elucidating the detailed chemical structure of the product and byproducts. The substitution pattern on the aromatic ring will give rise to distinct chemical shifts and coupling patterns.[1]

Visualizing Reaction Pathways

Proposed Synthesis Pathway

Caption: Proposed reaction pathway for the synthesis of 3-Methyl-6-nitrobenzo[d]isoxazole.

Troubleshooting Flowchart for Low Yield

Caption: A decision-making flowchart for troubleshooting low yields.

References

• Beutner, G. L., et al. (2018). Diverting Reactive Intermediates Toward Unusual Chemistry – Unexpected Anthranil Products from Davis–Beirut Reaction. PMC. Retrieved from [Link][6]

• Wikipedia. (2023). Davis–Beirut reaction. Retrieved from [Link][7]

• Kurth, M. J., et al. (2018). Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. PMC. Retrieved from [Link][8]

• Haddadin, M. J., et al. (2018). Davis–Beirut Reaction: Alkoxide versus Hydroxide Addition to the Key o-Nitrosoimine Intermediate. Organic Letters. Retrieved from [Link][9]

• Ahammed, S., et al. (2021). The Davis-Beirut Reaction: N-1, N-2-Disubstituted-1H-Indazolones via 1,6-Electrophilic Addition to 3-Alkoxy-2H-Indazoles. ResearchGate. Retrieved from [Link][10]

• Yagur-Kroll, S., et al. (2014). Aerobic Transformation of 2,4-Dinitrotoluene by Escherichia coli and Its Implications for the Detection of Trace Explosives. PMC. Retrieved from [Link][4]

• McCormick, N. G., et al. (1978). Identification of biotransformation products from 2,4-dinitrotoluene. PMC. Retrieved from [Link][5]

• Do, T. D., et al. (2015). Electrochemical Reduction of 2,4-Dinitrotoluene in Aprotic and pH-Buffered Media. ResearchGate. Retrieved from [Link]

• Bakunov, S. A., et al. (2020). Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Davis–Beirut reaction - Wikipedia [en.wikipedia.org]
• 8. Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 3-Methyl-6-nitrobenzo[d]isoxazole Stability &amp; Troubleshooting

Welcome to the Application Scientist Support Portal. This guide provides mechanistic insights, troubleshooting workflows, and field-proven protocols to resolve stability issues associated with 3-Methyl-6-nitrobenzo[d]isoxazole in experimental solutions.

As a highly functionalized heterocycle, this compound is prone to specific degradation pathways in aqueous and organic solutions. Understanding the chemical causality behind these pathways is critical for designing robust assays and preventing false artifacts in your data.

Mechanistic Overview of Degradation

To stabilize 3-Methyl-6-nitrobenzo[d]isoxazole, we must first understand why it degrades. Unlike unsubstituted benzisoxazoles, which undergo a classic base-catalyzed 1[2] (deprotonation at the C3 position leading to ring opening), the C3 position in our target compound is blocked by a methyl group.

However, the presence of the strongly electron-withdrawing 6-nitro group makes the benzisoxazole ring highly electrophilic and the N-O bond inherently labile. This leads to three primary degradation pathways:

• Reductive Cleavage: The N-O bond is highly susceptible to reductive cleavage, and the 6-nitro group can be easily reduced to a hydroxylamine or amine intermediate in the presence of transition metals or reducing agents 3[3].

• Base-Catalyzed Methyl Deprotonation: While Kemp elimination is blocked, strong bases can abstract the acidic alpha-protons of the 3-methyl group, forming a reactive enamine-like intermediate that facilitates subsequent N-O bond cleavage4[4].

• Photochemical Homolysis: Ambient UV/Visible light can induce homolytic cleavage of the N-O bond.

Figure 1: Primary degradation pathways of 3-Methyl-6-nitrobenzo[d]isoxazole in solution.

Frequently Asked Questions (FAQs)

Q1: Why does my stock solution degrade rapidly when diluted into my assay buffer? A: If your assay buffer is basic (pH > 7.5) or contains strong nucleophiles (like primary amines in Tris buffer), the compound will degrade. The 6-nitro group pulls electron density away from the ring, making the alpha-protons on the 3-methyl group unusually acidic. Deprotonation here initiates a cascade that breaks the N-O bond. Solution: Switch to a non-nucleophilic buffer like HEPES or MOPS and maintain the pH between 6.0 and 7.0.

Q2: Can I use DTT or TCEP in my assays with this compound? A: No. Biological reducing agents like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) will rapidly attack the compound. They will either reduce the 6-nitro group to an amine/hydroxylamine or directly cleave the labile N-O bond[3]. Solution: If a reducing environment is strictly required for your protein, use minimal concentrations of beta-mercaptoethanol (BME) and limit exposure time, or run the assay under anaerobic conditions without chemical reductants.

Q3: My LC-MS results show inconsistent peaks and a loss of the parent mass (m/z 178.14) after overnight incubation. What is happening? A: This is a classic signature of photochemical degradation. The benzisoxazole core absorbs UV and ambient visible light, leading to N-O bond homolysis. Solution: All handling must be done in amber vials or under low-light conditions.

Troubleshooting Workflow

Use the following decision tree to identify and resolve the root cause of signal loss in your experiments.

Figure 2: Diagnostic workflow for resolving 3-Methyl-6-nitrobenzo[d]isoxazole instability.

Quantitative Stability Data

The following table summarizes the expected half-life and recovery of 3-Methyl-6-nitrobenzo[d]isoxazole under various experimental conditions. Note: Data represents LC-MS/MS parent mass recovery (m/z 178.14).

Experimental Condition	Buffer/Solvent	Additives	Light Exposure	Expected Recovery (24h)	Stability Status
Ideal Storage	Anhydrous DMSO	None	Dark (Amber)	> 98%	Highly Stable
Mild Acidic/Neutral	HEPES (pH 6.5)	None	Dark (Amber)	> 95%	Stable
Basic Assay	Tris-HCl (pH 8.5)	None	Dark (Amber)	< 40%	Unstable (Base Cleavage)
Reducing Assay	HEPES (pH 7.0)	5 mM DTT	Dark (Amber)	< 5% (at 4h)	Highly Unstable (Reduction)
Ambient Benchtop	HEPES (pH 7.0)	None	Ambient Light	~ 65%	Unstable (Photolysis)

Self-Validating Protocol: Preparation and Storage

To ensure absolute scientific integrity, do not assume your compound is intact just because it dissolved. The following protocol integrates a self-validating LC-MS/MS feedback loop to guarantee compound integrity before you commit to expensive downstream biological assays.

Step-by-Step Methodology

Step 1: Preparation of the Master Stock (10 mM)

• Weigh the lyophilized 3-Methyl-6-nitrobenzo[d]isoxazole powder in a low-light environment.

• Dissolve in Anhydrous DMSO (Water content < 0.005%). Causality: Trace water in standard DMSO will act as a nucleophile over time, slowly degrading the stock.

• Purge the vial with Argon or Nitrogen gas to displace oxygen.

Step 2: Aliquotting to Prevent Freeze-Thaw Degradation

• Divide the master stock into 10 µL single-use aliquots in opaque amber microcentrifuge tubes.

• Store immediately at -80°C. Causality: Repeated freeze-thaw cycles cause atmospheric condensation inside the tube, introducing water and drastically reducing shelf life.

Step 3: Preparation of the Working Solution

• Thaw a single aliquot on ice just prior to use.

• Dilute into a non-nucleophilic buffer (e.g., 50 mM HEPES, 100 mM NaCl, pH 6.5). Ensure no DTT or TCEP is present.

Step 4: The Self-Validation Check (Critical)

• Time 0 (T0) Check: Inject 5 µL of the working solution into an LC-MS/MS system. Record the Area Under the Curve (AUC) for the parent ion (m/z 178.14).

• Mock Incubation: Incubate a 50 µL sample of the working solution under your exact assay conditions (e.g., 37°C for 4 hours).

• Time 4 (T4) Check: Inject 5 µL of the incubated sample into the LC-MS/MS.

• Validation Gate: Calculate (AUC_T4 / AUC_T0) * 100.

  • Pass: If recovery is > 95%, your buffer system is validated. Proceed with biological assays.

  • Fail: If recovery is < 95%, refer to the Troubleshooting Workflow (Figure 2) to identify the environmental stressor.

References

• Kemp Eliminase Activity of Ketosteroid Isomerase Source: PMC - NIH URL
• Catalytic Asymmetric Hydrogenation of 3-Substituted Benzisoxazoles Source: PMC - NIH URL
• Chemoselective Reductive Heterocyclization by Controlling the Binomial Architecture of Metal Particles and Acid–Base Properties of the Support Source: ACS Catalysis URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic Asymmetric Hydrogenation of 3-Substituted Benzisoxazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis &amp; Troubleshooting of Substituted Nitrobenzo[d]isoxazoles

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges researchers face when synthesizing substituted nitrobenzo[d]isoxazoles. These privileged heterocyclic scaffolds are critical not only as precursors for pharmaceuticals (e.g., risperidone) but also as standard substrates for benchmarking de novo enzyme designs via the Kemp elimination[1][2].

Below, you will find self-validating experimental protocols, causality-driven troubleshooting FAQs, and quantitative benchmarking data to ensure your synthetic workflows are robust and reproducible.

Section 1: Verified Experimental Protocols

Protocol A: Direct Electrophilic Nitration of 1,2-Benzisoxazole

This method leverages the directing effects of the fused isoxazole ring to selectively yield 5-nitrobenzisoxazole. This protocol is designed as a self-validating system : the immediate color change indicates the formation of the reactive intermediate, while strict thermal control prevents degradation[3].

• Activation: Add 5.0 mL (5.87 g) of 1,2-benzisoxazole to 20 mL of concentrated H₂SO₄ at 0 °C.

  • Validation Checkpoint: Stir until the solution turns distinctly yellow. This visual cue confirms the protonation and activation of the heterocycle.

• Nitration: In a separate vessel, carefully prepare a nitrating mixture of concentrated HNO₃ (3.4 mL) and concentrated H₂SO₄ (1.3 mL).

• Addition: Add the nitrating mixture dropwise to the reaction vessel. Critical Step: You must strictly maintain the internal temperature at 0 °C to prevent base-promoted ring-opening or non-selective di-nitration[3].

• Workup: Quench the reaction mixture over crushed ice, filter the resulting precipitate, and recrystallize to obtain pure 5-nitrobenzisoxazole.

Protocol B: Palladium-Catalyzed C–H Activation / [4+1] Annulation

Classical cyclization methods often require toxic solvents (e.g., nitrobenzene, carbon tetrachloride) and harsh conditions[4]. This modern protocol utilizes an intermolecular [4+1] annulation of N-phenoxyacetamides with aldehydes, keeping the O–N bond intact[1].

• Setup: In a dry reaction vessel, combine the N-phenoxyacetamide (1.0 equiv) and the desired substituted aldehyde (1.5 equiv).

• Catalyst & Oxidant: Add Pd(OAc)₂ (5–10 mol%) as the catalyst and tert-butyl hydroperoxide (TBHP, 2.5–4.0 equiv) as the oxidant.

• Reaction: Heat the mixture to 60 °C under an inert atmosphere (nitrogen or argon).

  • Validation Checkpoint: Monitor the consumption of the starting material via TLC. The reaction should reach completion without the appearance of dark, degraded palladium black, which would indicate catalyst death[1].

• Purification: Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and purify via silica gel chromatography.

Section 2: Troubleshooting & FAQs

Q: Why does my classical intramolecular oxime cyclization yield salicylonitrile instead of the target nitrobenzo[d]isoxazole? A: This is a classic issue of competing reaction pathways. The C3 proton of the newly formed benzo[d]isoxazole ring is highly acidic, particularly when electron-withdrawing nitro groups are present on the aromatic ring. If your cyclization conditions are too basic, the target product immediately undergoes a base-promoted ring-opening—mechanistically known as the Kemp elimination—to form a salicylonitrile[2][5]. Solution: Ensure strict pH control. Use the minimum required equivalent of a mild base and avoid prolonged heating during the cyclization step.

Workflow and base-promoted degradation pathway in classical benzisoxazole synthesis.

Q: In the Pd-catalyzed [4+1] annulation, my reaction stalls at ~40% yield. How do I optimize the catalytic cycle? A: The causality here lies in the delicate balance of the Pd(II)/Pd(IV) redox cycle. The oxidant (TBHP) is crucial for turning over the catalyst, but excess oxidant or excessively high temperatures will degrade both the starting materials and the catalyst[1]. Solution: Lowering the reaction temperature to 60 °C and optimizing TBHP to 2.5–4.0 equivalents prevents over-oxidation and significantly improves yields[1]. Furthermore, ensure your catalyst loading does not drop below 5 mol%, as this leads to incomplete conversion.

Troubleshooting logic tree for optimizing Pd-catalyzed [4+1] annulation yields.

Section 3: Quantitative Benchmarking Data

Because substituted nitrobenzo[d]isoxazoles (particularly the 5-nitro derivative) are the gold standard substrates for evaluating the Kemp elimination, researchers frequently need baseline kinetic parameters to validate their synthesized batches against known biocatalysts[5]. If your synthesized substrate yields significantly lower kinetic values, it may indicate incomplete cyclization or the presence of inhibitory byproducts.

Table 1: Kinetic Benchmarks for the Kemp Elimination of 5-Nitrobenzisoxazole

Biocatalyst / Enzyme	kcat (s⁻¹)	kcat/Km (M⁻¹ s⁻¹)	Mechanistic Note	Reference
HG3.R5 (De novo)	702 ± 79	1.7 × 10⁵	Highly optimized catalytic glutamate	[3]
Bovine Serum Albumin (BSA)	N/A	40	Promiscuous activity via catalytic lysine	[5]
wt tKSI	N/A	2.5	Background promiscuous eliminase activity	[5]

References

• Enriching productive mutational paths accelerates enzyme evolution.NIH PubMed Central.
• Iodine(III)-Mediated [3 + 2] Cyclization for One-Pot Synthesis of Benzo[d]isoxazole-4,7-diols in Aqueous Medium.ACS Publications.
• Palladium-catalyzed benzo[d]isoxazole synthesis by C–H activation/[4 + 1] annulation.RSC Publishing.
• Kemp Eliminase Activity of Ketosteroid Isomerase.NIH PubMed Central.

Sources

• 1. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 2. books.rsc.org [books.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Regioselectivity in Isoxazole Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus Area: Regiocontrol in 1,3-Dipolar Cycloadditions and Claisen-Type Condensations

The Regioselectivity Paradox in Isoxazole Chemistry

Isoxazoles are privileged pharmacophores found in critical therapeutics such as valdecoxib (COX-2 inhibitor) and isocarboxazid (MAOI antidepressant). However, constructing this five-membered heterocycle frequently presents a regioselectivity paradox. Traditional thermal 1,3-dipolar cycloadditions of nitrile oxides with alkynes, as well as classical Claisen condensations of hydroxylamine with 1,3-dicarbonyls, often yield intractable mixtures of regioisomers.

As a Senior Application Scientist, I have compiled this troubleshooting guide to help you move away from stochastic, low-yield thermal reactions toward highly controlled, catalyst-directed methodologies.

Part 1: Troubleshooting 1,3-Dipolar Cycloadditions

Q1: My thermal cycloaddition of a nitrile oxide with a terminal alkyne yields a mixture favoring the 3,5-isomer, but my target is the 3,4-disubstituted isoxazole. How can I invert this selectivity?

Mechanistic Causality: Under thermal conditions, the reaction is governed by frontier molecular orbital (FMO) interactions. The steric and electronic bias of terminal alkynes naturally drives the formation of the 3,5-isomer. To invert this, you must override the inherent dipole polarity. Solution: Transition to a Ruthenium-Catalyzed Cycloaddition (Ru-CNAAC) . By utilizing [Cp*RuCl(cod)], you can achieve1[1]. The Ru(II) complex coordinates the alkyne and the nitrile oxide, mediating an oxidative coupling where the carbon-oxygen bond forms specifically between the more electronegative carbon of the alkyne and the oxygen atom of the nitrile oxide[2]. This ruthenacycle intermediate reductively eliminates to yield the 3,4-isomer exclusively.

Q2: I am using an electron-deficient alkyne to get the 3,5-isomer, but the reaction is sluggish and regiochemical fidelity is dropping. How do I lock in >99% 3,5-selectivity?

Mechanistic Causality: Electron-deficient alkynes have mismatched orbital energies with standard nitrile oxides, raising the activation barrier and allowing competing side reactions (like nitrile oxide dimerization to furoxans) to dominate. Solution: Implement Copper(I) Catalysis . Similar to the famous CuAAC "click" reaction, Cu(I) forms a copper-acetylide intermediate. Calculations indicate that2[2]. This massive rate acceleration locks the regiochemistry into the 3,5-configuration before ring closure can occur in any other orientation.

Quantitative Data: Catalyst Influence on Regioselectivity

Catalyst System	Dominant Mechanism	Major Product	Regiomeric Ratio (3,4 : 3,5)	Activation Barrier
Thermal (None)	Concerted [3+2]	3,5-isomer	~ 5 : 95	~ 20.2 kcal/mol
Cu(I) (e.g., CuOAc)	Stepwise (Cu-acetylide)	3,5-isomer	< 1 : 99	~ 13.2 kcal/mol
Ru(II) (Cp*RuCl)	Stepwise (Ruthenacycle)	3,4-isomer	> 95 : 5	Catalyst Dependent

Mechanistic Pathway Visualization

Catalyst-controlled regiodivergence in nitrile oxide-alkyne cycloaddition.

Part 2: Troubleshooting Claisen-Type Cyclocondensations

Q3: I am synthesizing an isoxazole via the condensation of a 1,3-diketone with hydroxylamine, but I keep getting a 1:1 mixture of 3,5- and 5,3-regioisomers. Is there a regioselective alternative?

Mechanistic Causality: The two electrophilic carbonyl centers of an asymmetric 1,3-diketone have similar reactivities toward the ambident nucleophile hydroxylamine. Because the initial attack is poorly differentiated, mixed cyclization is inevitable. Solution: Shift to a conjugate addition-elimination strategy utilizing N-hydroxy-4-toluenesulfonamide (TsNHOH) and an α,β-unsaturated ketone. This approach generates a3[3]. The extrusion of the sulfinate leaving group acts as an irreversible thermodynamic sink, driving the reaction forward prior to final dehydration.

Validated Experimental Protocols

Protocol A: Ru-Catalyzed Synthesis of 3,4-Disubstituted Isoxazoles

Self-Validating Principle: The use of hydroximoyl chloride ensures the nitrile oxide is generated in situ at a controlled rate. If the addition of base is too fast, the local concentration of nitrile oxide spikes, and you will observe the furoxan dimer byproduct on your TLC plate.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve the terminal alkyne (1.0 equiv) and hydroximoyl chloride (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.1 M concentration.

• Catalyst Addition: Add [Cp*RuCl(cod)] (5 mol%). The solution will take on a characteristic dark ruthenium complex color.

• In Situ Generation: Slowly add triethylamine (1.5 equiv) dropwise over 30–45 minutes via a syringe pump. Note: Slow addition is critical to suppress dimerization.

• Reaction: Stir at room temperature for 12 hours. Monitor by TLC (Hexane/EtOAc) until the alkyne is fully consumed.

• Workup: Quench with saturated aqueous NH₄Cl, extract with dichloromethane (3x), dry over anhydrous MgSO₄, and purify via silica gel flash chromatography.

Protocol B: Synthesis of Isoxazoles via 5-Hydroxy-2-isoxazolines (Claisen Alternative)

Self-Validating Principle: The extrusion of the sulfinate byproduct can be directly monitored via LC-MS, confirming successful cyclization before the final dehydration step.

• Preparation: Dissolve the α,β-unsaturated ketone (enone, 1.0 equiv) and N-hydroxy-4-toluenesulfonamide (TsNHOH, 1.2 equiv) in dichloromethane.

• Base Addition: Cool the mixture to 0 °C and add a mild base (e.g., K₂CO₃ or DBU, 2.0 equiv).

• Conjugate Addition: Allow the reaction to warm to room temperature. The base promotes the Michael addition of the nitrogen atom to the enone, followed by cyclization and elimination of the tosyl moiety.

• Dehydration: To convert the resulting 5-hydroxy-2-isoxazoline to the fully aromatic isoxazole, treat the intermediate with a catalytic amount of p-toluenesulfonic acid (p-TsOH) in refluxing toluene equipped with a Dean-Stark trap to remove water.

References

• Ru-Catalyzed [3 + 2] Cycloaddition of Nitrile Oxides and Electron-Rich Alkynes with Reversed Regioselectivity Organic Letters, ACS Public
• Organic catalysts in the 1,3-Dipolar cycloaddition reactions of nitrile oxides SciSpace Mini-Review (Mechanistic computations for Cu/Ru C
• Efficient and Regioselective Synthesis of 5-Hydroxy-2-isoxazolines: Versatile Synthons for Isoxazoles, β-Lactams, and γ-Amino Alcohols The Journal of Organic Chemistry, ACS Public

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Purity of 3-Methyl-6-nitrobenzo[d]isoxazole

Welcome to the technical support center for the synthesis and purification of 3-Methyl-6-nitrobenzo[d]isoxazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this and related nitroaromatic heterocyclic compounds. Achieving high purity is critical for obtaining reliable biological data and meeting regulatory standards. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you overcome common purification challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the synthesis and purification of 3-Methyl-6-nitrobenzo[d]isoxazole.

Q1: What are the most common impurities I should expect in my crude product?

A1: The impurity profile of your crude 3-Methyl-6-nitrobenzo[d]isoxazole is highly dependent on the synthetic route employed. However, based on common syntheses of benzisoxazoles from nitroarenes, you can anticipate several classes of impurities[1]:

• Unreacted Starting Materials: Depending on the reaction stoichiometry and conditions, you may have residual starting materials such as the corresponding ortho-substituted nitroarene.

• Regioisomers: If the precursors allow for multiple cyclization pathways, regioisomers of the desired product can form. These often have very similar polarities, making them challenging to separate.[2]

• Byproducts from Side Reactions: Over-oxidation, incomplete cyclization, or rearrangement can lead to various byproducts. For instance, the formation of furoxans is a known side reaction in some isoxazole syntheses.[2]

• Solvent and Reagent Residues: Residual solvents or excess reagents used in the reaction or initial workup can contaminate the crude product.

A preliminary analysis of the crude material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to identify the number and relative polarity of these impurities.

Q2: My reaction yielded a dark, oily, or gummy material instead of a crystalline solid. What are my next steps for purification?

A2: The formation of an oil or gum is a common issue, often indicating the presence of significant impurities that inhibit crystallization.

Causality:

• Excessive Heat: Nitration reactions are exothermic. Poor temperature control can lead to the formation of side products and degradation, resulting in an impure, oily product.[3]

• Residual Acid/Base: Inadequate neutralization during the workup can leave acidic or basic residues that interfere with crystallization. Ensure the product is thoroughly washed.[4]

• Presence of Isomeric Impurities: A mixture of regioisomers can form a eutectic mixture, which has a lower melting point than any of the individual components and may present as an oil at room temperature.

Troubleshooting Workflow:

• Initial Cleanup: Dissolve the oil in a suitable solvent like ethyl acetate or dichloromethane. Wash the organic solution sequentially with a dilute acid (e.g., 1M HCl if basic impurities are suspected), a dilute base (e.g., saturated NaHCO₃ solution to remove acidic byproducts), and finally with brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. This may yield a solid or a cleaner oil.

• Attempt to Induce Crystallization:

  • Trituration: Add a small amount of a non-polar solvent in which the product is poorly soluble (e.g., hexanes or pentane) to the oil. Vigorously scratch the inside of the flask with a glass rod at the solvent-air interface. This can provide nucleation sites for crystal growth.

  • Solvent/Anti-Solvent: Dissolve the oil in a minimum amount of a good solvent (e.g., dichloromethane) and slowly add an anti-solvent (e.g., hexanes) until the solution becomes cloudy. Warm the mixture until it is clear again and then allow it to cool slowly.

• Chromatographic Purification: If crystallization fails, column chromatography is the most effective method for purifying oily products.[2][5] Refer to the detailed protocol in the subsequent section.

Q3: How do I select an optimal solvent system for recrystallization?

A3: A successful recrystallization relies on choosing a solvent (or solvent pair) in which the desired compound has high solubility at elevated temperatures but low solubility at room temperature or below, while impurities remain soluble at all temperatures.[6][7]

Systematic Approach to Solvent Screening:

• Initial Solubility Tests: Place a small amount of your crude product (a few milligrams) into several test tubes.

• Add Potential Solvents: To each tube, add a different solvent dropwise at room temperature. Good candidate solvents are those in which the compound is largely insoluble or only sparingly soluble at room temperature. Common choices include ethanol, methanol, isopropanol, ethyl acetate, toluene, and mixtures with water or hexanes.[8]

• Heating: Gently heat the test tubes containing the undissolved solids. An ideal solvent will completely dissolve the compound upon heating. If it dissolves immediately at room temperature, it is too good a solvent. If it doesn't dissolve even when boiling, it is a poor solvent.

• Cooling: Allow the solutions that dissolved upon heating to cool slowly to room temperature, and then in an ice bath. The formation of a significant amount of crystalline precipitate indicates a good recrystallization solvent.

• Solvent Pair (if a single solvent is not ideal): If no single solvent works, try a binary system. Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes persistently turbid. Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Solvent Type	Examples	Typical Use Case for Nitroaromatic Isoxazoles
Alcohols	Methanol, Ethanol, Isopropanol	Often effective as a primary solvent for moderately polar compounds.[3]
Esters	Ethyl Acetate	Good for dissolving the crude product before adding a non-polar anti-solvent.
Aromatic	Toluene	Can be effective for less polar compounds, often used in solvent pairs.
Halogenated	Dichloromethane	Typically used as the "good" solvent in a binary system with a non-polar anti-solvent.
Non-polar	Hexanes, Heptane	Primarily used as an "anti-solvent" or for trituration.

Q4: My product purity is not improving with recrystallization. What are my other options?

A4: When recrystallization is ineffective, typically due to impurities with similar solubility profiles or the formation of an oil, chromatography is the method of choice.[2]

• Flash Column Chromatography: This is the most common preparative-scale purification technique in a research setting. It uses air pressure to force the solvent through a column of stationary phase (usually silica gel), allowing for relatively fast and efficient separation of compounds based on their differential adsorption to the stationary phase.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): For very difficult separations of compounds with extremely similar polarities (e.g., regioisomers), Prep-HPLC offers much higher resolving power than flash chromatography.[9] It is often used for final purification steps to achieve >99% purity.

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for separating isomers and can be a greener alternative to normal and reversed-phase HPLC, as it primarily uses compressed CO₂ as the mobile phase.[9]

Purification & Analysis Workflow Diagram

The following diagram outlines a general workflow for the purification and analysis of synthesized 3-Methyl-6-nitrobenzo[d]isoxazole.

Caption: A decision-making workflow for purifying crude 3-Methyl-6-nitrobenzo[d]isoxazole.

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is for the purification of 3-Methyl-6-nitrobenzo[d]isoxazole when recrystallization is ineffective.

1. TLC Analysis & Solvent System Selection: a. Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane). b. Spot the solution on a silica gel TLC plate. c. Develop the plate in various solvent systems of increasing polarity (e.g., starting with 9:1 Hexanes:Ethyl Acetate, then 4:1, 2:1, etc.). d. The ideal solvent system should provide a Retention Factor (Rf) for the desired product of approximately 0.25-0.35 and show good separation from impurities.

2. Column Packing: a. Select an appropriately sized glass column based on the amount of crude material (a general rule is a 1:30 to 1:100 ratio of crude material to silica gel by weight). b. Pack the column with silica gel using the chosen eluent system (this can be done as a slurry or dry-packed and then wetted). Ensure the silica bed is level and free of cracks or air bubbles.

3. Sample Loading: a. Dissolve the crude product in a minimal amount of dichloromethane or the eluent. b. Alternatively, for less soluble compounds, perform a "dry load": dissolve the crude product in a solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection: a. Add the eluent to the top of the column and apply gentle air pressure. b. Begin collecting fractions in test tubes as the solvent front moves down the column. c. Monitor the separation by spotting collected fractions on TLC plates and visualizing under UV light.

5. Product Isolation: a. Combine the fractions that contain the pure product (as determined by TLC). b. Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 3-Methyl-6-nitrobenzo[d]isoxazole.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for determining the final purity of the synthesized compound. Method development will be required for optimal resolution.[9]

Instrumentation & Columns:

• A standard HPLC system with a UV detector is suitable.[10]

• A reversed-phase C18 column is a common starting point for small organic molecules.

Typical HPLC Parameters:

Parameter	Value/Characteristic	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A versatile, robust column for separating moderately polar compounds.
Mobile Phase A	Water + 0.1% Formic Acid	The aqueous phase. Formic acid improves peak shape and ionization for MS detection.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	The organic phase.
Gradient	10% B to 95% B over 15 minutes	A broad gradient is used to elute compounds with a wide range of polarities and identify any potential late-eluting impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Injection Volume	5-10 µL	A small volume is used to prevent column overloading.
Detection	UV at 254 nm and 280 nm	Nitroaromatic compounds typically have strong UV absorbance at these wavelengths.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.

Procedure:

• Prepare a stock solution of the purified compound in a suitable solvent (e.g., acetonitrile or methanol) at approximately 1 mg/mL.

• Further dilute the stock solution to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

• Inject the sample onto the HPLC system running the specified method.

• Integrate the resulting chromatogram. Purity is typically reported as the area percentage of the main product peak relative to the total area of all peaks. For regulatory purposes, this method would require full validation according to ICH guidelines.[11]

Choosing Your Analytical Method

The choice of analytical technique is crucial for accurately determining purity and identifying unknown impurities.[]

Caption: A guide to selecting the appropriate analytical technique based on the desired information.

References

• Preparation method of 3-(2-methyl-6-nitrophenyl)-4, 5-dihydroisoxazole. CN113717120A.

• Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Method for preparing 3-(2-methyl-6-nitrophenyl)-4,5-dihydroisoxazole. CN105481787A.

• Vashisht K, Sethi P, Bansal A, et al. Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. European Journal of Clinical and Experimental Medicine. 2024;22(2):376–387. [Link]

• Povarov, L. S. Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Chemistry of Heterocyclic Compounds. [Link]

• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). U.S. Environmental Protection Agency (EPA). [Link]

• Mąkosza, M., Mlynarski, J. General synthesis of 2,1-benzisoxazoles (anthranils) from nitroarenes and benzylic C–H acids in aprotic media promoted by combination of strong bases and silylating agents. Monatshefte für Chemie - Chemical Monthly. 2015;146(11):1853-1860. [Link]

• Weber, S. G., Lunte, C. E. Chromatographic detection of nitroaromatic and nitramine compounds by electrochemical reduction combined with photoluminescence following electron transfer. Analytical Chemistry. 2000;72(20):4961-8. [Link]

• Uno, H., Kurokawa, M., Natsume, M. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities. Journal of Medicinal Chemistry. 1979;22(2):180-3. [Link]

• Singh, S., Kumar, V., Singh, S. Analysis of Nitroaromatics: A Comparison Between Gas Chromatography, Liquid Chromatography and their Hyphenation with Solid Phase Micro-Extraction. Current Chromatography. 2019;6(1):4-14. [Link]

• Isoxazole synthesis. Organic Chemistry Portal. [Link]

• Chen, J., et al. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules. 2024;29(1):1. [Link]

• Chiacchio, U., et al. Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones. Organic & Biomolecular Chemistry. 2012;10(20):3955-66. [Link]

• Dagan, S., et al. Determination of Nitroaromatic Compounds in Air Samples at Femtogram Level Using C18 Membrane Sampling and On-Line Extraction with LC-MS. Analytical Chemistry. 2003;75(17):4570-7. [Link]

• Questions regarding the preparation and recrystallisation of methyl 3-nitrobenzoate. Chemistry Stack Exchange. [Link]

• Impurity Analysis and Profiling Services. Emery Pharma. [Link]

• Nishino, S. F., et al. Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews. 2000;64(3):485-503. [Link]

• Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica. [Link]

• An improved procedure to prepare 3-methyl-4-nitroalkylenethylisoxazoles and their reactivity in catalytic enantioselective. University of Milan. [Link]

• Progress in the pathways for synthesis of isoxazoles synthons and their biological activities. Journal of Drug Delivery and Therapeutics. [Link]

• Tizzard, G. J., et al. Syntheses and crystal structures of a nitro–anthracene–isoxazole and its oxidation product. Acta Crystallographica Section E. 2017;73(Pt 10):1511-1516. [Link]

• Macroscale Nitration of Methyl Benzoate. University of Colorado Boulder. [Link]

• NITRATION OF METHYL BENZOATE. University of Wisconsin-Madison. [Link]

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. Molbank. 2023;2023(3):M1695. [Link]

• Nitration of methyl benzoate part 2 - purification of the methyl 3-nitrobenzoate. YouTube. [Link]

• Preparation of Methyl 3-nitrobenzoate. University of South Alabama. [Link]

• Synthesis and characterization of some novel isoxazoles via chalcone intermediates. Der Pharma Chemica. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. youtube.com [youtube.com]
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• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. emerypharma.com [emerypharma.com]

Technical Support Center: Troubleshooting Degradation Pathways of 3-Methyl-6-nitrobenzo[d]isoxazole

Welcome to the Technical Support Center for 3-Methyl-6-nitrobenzo[d]isoxazole (also known as 3-methyl-6-nitro-1,2-benzisoxazole). This guide is engineered for researchers, analytical chemists, and drug development professionals dealing with the chemical and metabolic instability of this specific heterocycle.

Unlike standard benzisoxazoles, the presence of both a 3-methyl group and a 6-nitro group fundamentally alters this compound's degradation profile. Below, we provide an authoritative breakdown of its degradation pathways, troubleshooting FAQs, and self-validating experimental protocols.

Troubleshooting FAQs: Experimental Discrepancies

Q1: Why is my compound degrading so rapidly in rat liver microsome (RLM) assays, especially under low-oxygen conditions?

A1: You are observing the enzymatic reductive cleavage of the N-O bond. The 1,2-benzisoxazole ring is highly susceptible to reduction by Cytochrome P450 (CYP450) enzymes, a process that requires NADPH and is inhibited by oxygen ()[1]. Causality: The electron-withdrawing 6-nitro group pulls electron density away from the isoxazole core. This lowers the Free Energy of the Lowest Unoccupied Molecular Orbital (ELUMO), making the initial single-electron transfer (SET) highly favorable and rate-determining ()[2]. The ring opens to form a ketimine intermediate, which rapidly hydrolyzes to 2-hydroxy-4-nitroacetophenone.

Q2: I am formulating at pH 10 and seeing rapid API loss. Is this Kemp elimination?

A2: No. Standard Kemp elimination requires a proton at the C3 position to undergo base-catalyzed ring opening into a salicylonitrile. Because your compound has a 3-methyl group , it lacks this critical proton and cannot undergo Kemp elimination. Causality: Instead of forming a nitrile, strong bases (pH > 10) force a direct nucleophilic attack on the C=N bond or deprotonation of the methyl group, leading to the formation of 2-hydroxy-4-nitroacetophenone oxime. This requires harsher conditions than a standard Kemp elimination but will still destroy your API.

Q3: My LC-MS/MS data shows an unexpected mass shift of -28 Da. What is this fragment?

A3: In gas-phase mass spectrometry, 3-methyl-1,2-benzisoxazoles undergo a characteristic, high-energy fragmentation involving the loss of carbon monoxide (CO, 28 Da) ()[3]. Causality: Unlike simple side-chain cleavages, collision-induced dissociation (CID) triggers a complex skeletal rearrangement where the CO is extruded directly from a carbon atom of the benzene ring[3]. Optimize your declustering potential (DP) and lower the collision energy (CE) to preserve the parent ion.

Q4: Does ambient light affect the stability of the compound in acidic solutions?

A4: Yes. Photolysis of 3-methyl-1,2-benzisoxazole in acidic media (e.g., dilute sulfuric acid or acidic methanol) triggers a photo-isomerization into a 2-methylbenzoxazole intermediate. This intermediate is unstable in water and subsequently hydrolyzes to a 2-aminophenol derivative ()[4].

Pathway Visualizations

CYP450-mediated reductive cleavage and hydrolysis pathway of 3-Methyl-6-nitrobenzo[d]isoxazole.

Divergent non-enzymatic degradation pathways under UV irradiation and strong basic conditions.

Quantitative Degradation Profiles

Degradation Modality	Primary Catalyst / Condition	Key Intermediate	Final Degradation Product	Mitigation Strategy
Reductive Cleavage	CYP450 / Anaerobic / NADPH	Ketimine / Amidine	2-Hydroxy-4-nitroacetophenone	Maintain aerobic conditions; use CYP inhibitors.
Nitroreduction	Reductases / Gut Flora	Nitroso / Hydroxylamine	3-Methyl-6-aminobenzo[d]isoxazole	Formulate with antioxidants; avoid anaerobic storage.
Base Hydrolysis	pH > 10	Ring-opened Oxime	2-Hydroxy-4-nitroacetophenone oxime	Buffer formulations strictly to pH 4.0–7.0.
Photolysis	UV Irradiation / Acid	2-Methylbenzoxazole	2-Aminophenol derivative	Use amber glassware; store away from direct light.
Gas-Phase (MS)	High Collision Energy (CID)	[M-CO]⁺ Ion	Skeletal rearrangement products	Optimize declustering potential and collision energy.

Standardized Experimental Protocols (Self-Validating Systems)

Protocol A: In Vitro Reductive Stability Assay (Microsomal)

Causality: Reductive metabolism is often masked in standard aerobic microsome assays because molecular oxygen outcompetes the benzisoxazole substrate for electrons from the CYP450 reductase complex[1]. By purging with nitrogen, we force the electron flow toward the N-O bond.

Step-by-Step Methodology:

• Preparation: Suspend Rat Liver Microsomes (RLM) at 1.0 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Purging: Gently bubble the microsomal suspension with ultra-pure Nitrogen (N₂) gas for 10 minutes to establish anaerobic conditions.

• Spiking: Add 3-Methyl-6-nitrobenzo[d]isoxazole to a final concentration of 10 µM (keep organic solvent < 0.5% v/v).

• Initiation: Start the reaction by adding an NADPH regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

• Quenching: At time points (0, 15, 30, 60 min), withdraw 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile containing an internal standard.

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 min. Analyze the supernatant via LC-MS/MS for the parent compound and the 2-hydroxy-4-nitroacetophenone metabolite.

Self-Validation Controls (Required):

• Minus-NADPH Control: Run parallel without NADPH. Validation: If degradation occurs here, the instability is due to spontaneous hydrolysis, not enzymatic reduction.

• Inhibitor Control: Spike a parallel reaction with 10 µM Ketoconazole (CYP3A4/CYP inhibitor). Validation: Complete halt of degradation confirms CYP450-specific electron transfer[2].

Protocol B: Base-Catalyzed Ring Opening Assessment

Causality: Because the C3 position is blocked by a methyl group, hydroxide must directly attack the C=N bond to form an oxime. This requires a higher activation energy than standard Kemp elimination, making precise temperature and pH control critical.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 50 mM Carbonate-Bicarbonate buffer titrated exactly to pH 10.5.

• Equilibration: Place 10 mL of the buffer in a jacketed reaction vessel connected to a circulating water bath set to 40°C.

• Reaction Initiation: Spike the buffer with 3-Methyl-6-nitrobenzo[d]isoxazole (dissolved in DMSO) to a final concentration of 50 µM.

• Sampling: Extract 200 µL aliquots at 0, 2, 4, 8, and 24 hours. Immediately neutralize the aliquot by mixing with 200 µL of 100 mM Citrate buffer (pH 3.0) to halt the reaction.

• Analysis: Quantify the remaining API and the appearance of 2-hydroxy-4-nitroacetophenone oxime using HPLC-UV (detecting at 254 nm).

Self-Validation Controls (Required):

• Kemp-Susceptible Standard Control: Spike a parallel vessel with unsubstituted 1,2-benzisoxazole. Validation: The unsubstituted standard should degrade rapidly (minutes) via Kemp elimination. If it does, but your 3-methyl compound degrades slowly (hours), you have successfully validated the nucleophilic strength of the buffer while confirming the protective steric/electronic effect of the 3-methyl group.

References

• Tschirret-Guth, R. A., et al. (2003). "Substituent effect on the reductive N-dearylation of 3-(indol-1-yl)-1,2-benzisoxazoles by rat liver microsomes." Drug Metabolism and Disposition, 31(8), 999-1004.[Link]

• Stiff, D. D., & Zemaitis, M. A. (1990). "Reductive metabolism of the anticonvulsant agent zonisamide, a 1,2-benzisoxazole derivative." Xenobiotica, 20(1), 1-11. [Link]

• Giorgi, G., Salvini, L., & Ponticelli, F. (2004). "Gas phase ion chemistry of the heterocyclic isomers 3-methyl-1,2-benzisoxazole and 2-methyl-1,3-benzoxazole." Journal of the American Society for Mass Spectrometry, 15(7), 1005-1013.[Link]

Sources

• 1. Reductive metabolism of the anticonvulsant agent zonisamide, a 1,2-benzisoxazole derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Substituent effect on the reductive N-dearylation of 3-(indol-1-yl)-1,2-benzisoxazoles by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gas phase ion chemistry of the heterocyclic isomers 3-methyl-1,2-benzisoxazole and 2-methyl-1,3-benzoxazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Framework for Evaluating 3-Methyl-6-nitrobenzo[d]isoxazole Against Key Nitroaromatic Compounds

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: The Enigmatic Potential of 3-Methyl-6-nitrobenzo[d]isoxazole

The landscape of drug discovery and materials science is continually shaped by the exploration of novel chemical entities. Within this landscape, nitroaromatic compounds represent a class of molecules with a rich history and diverse applications, ranging from explosives to vital pharmaceuticals.[1][2] Their biological activities are intrinsically linked to the electronic properties of the nitro group, which often acts as a bioactivatable "warhead."[3][4]

• To provide a robust comparative analysis of well-characterized nitroaromatic compounds, thereby establishing a framework of expected properties and biological activities.

• To equip researchers with the foundational knowledge and detailed experimental protocols necessary to characterize 3-Methyl-6-nitrobenzo[d]isoxazole and position it within the broader context of nitroaromatic chemistry.

The benzisoxazole scaffold itself is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and antipsychotic effects.[5][6][7] The introduction of a nitro group to this scaffold, as in 3-Methyl-6-nitrobenzo[d]isoxazole, suggests a high potential for unique biological activity, likely mediated by reductive bioactivation.

The Central Role of Reductive Bioactivation in Nitroaromatic Activity

A unifying principle in the biological action of many nitroaromatic compounds is the process of reductive bioactivation.[3][4] In environments with low oxygen tension, such as those found in anaerobic bacteria or hypoxic tumor cells, the nitro group can be enzymatically reduced by nitroreductases.[8] This process generates a cascade of reactive intermediates, including nitroso and hydroxylamine species, which can induce cellular damage through various mechanisms, including DNA adduction and the generation of reactive oxygen species (ROS).[9]

The propensity of a nitroaromatic compound to undergo this reduction is quantified by its one-electron reduction potential (E¹) . A less negative (or more positive) reduction potential indicates that the compound is more easily reduced and, consequently, more likely to be biologically active. This parameter is, therefore, a cornerstone of our comparative analysis.

Caption: General mechanism of reductive bioactivation of nitroaromatic compounds.

Comparative Analysis of Selected Nitroaromatics

To provide a meaningful context for the potential properties of 3-Methyl-6-nitrobenzo[d]isoxazole, we will compare it against four well-studied nitroaromatic compounds:

• 2,4,6-Trinitrotoluene (TNT): A prototypical nitroaromatic explosive known for its toxicity.

• 2,4-Dinitrotoluene (DNT): A related compound with established carcinogenic properties.

• Nitrobenzene: A foundational nitroaromatic compound with known cytotoxicity.

• Metronidazole: A nitroimidazole antibiotic widely used in clinical practice, representing a heterocyclic nitroaromatic.

Physicochemical Properties

The following table summarizes key physicochemical properties of our selected comparator compounds. These properties influence their solubility, distribution, and ultimately, their biological activity.

Property	3-Methyl-6-nitrobenzo[d]isoxazole	2,4,6-Trinitrotoluene (TNT)	2,4-Dinitrotoluene (DNT)	Nitrobenzene	Metronidazole
Molecular Formula	C₈H₆N₂O₃	C₇H₅N₃O₆	C₇H₆N₂O₄	C₆H₅NO₂	C₆H₉N₃O₃
Molecular Weight ( g/mol )	178.15	227.13	182.13	123.11	171.15
Melting Point (°C)	Data not available	80.9	67-70[3]	5.7	159-161
Water Solubility	Data not available	120 mg/L (20°C)	Slightly soluble	1.9 g/L (20°C)	9.5 g/L (20°C)
One-Electron Reduction Potential (E¹) (V vs. NHE at pH 7)	Data not available	-0.310	-0.397	-0.486[3]	Data not available for single value, but generally in the range of other nitroimidazoles.

Note: The one-electron reduction potential is a critical predictor of the ease of bioreduction. The less negative the value, the more readily the compound accepts an electron.

Biological Activity and Toxicity: A Comparative Overview

Biological Activity	2,4,6-Trinitrotoluene (TNT)	2,4-Dinitrotoluene (DNT)	Nitrobenzene	Metronidazole
Primary Biological Effect	High toxicity, mutagenic.	Carcinogenic, particularly affecting the liver.	Cytotoxic, with effects on the liver and cell cycle.	Antimicrobial (antibacterial and antiprotozoal).
Mechanism of Action	Reductive bioactivation leading to DNA damage and oxidative stress.	Reductive metabolism to reactive intermediates.	Induces oxidative stress and promotes cell proliferation.	Reductive activation in anaerobic organisms to produce cytotoxic radicals that damage DNA.
Mutagenicity (Ames Test)	Mutagenic.	Mutagenic.	Generally considered non-genotoxic but can promote cell proliferation.	Mutagenic in some bacterial strains, but generally considered safe for clinical use under prescribed conditions.

Proposed Experimental Workflows for the Characterization of 3-Methyl-6-nitrobenzo[d]isoxazole

Given the absence of data for 3-Methyl-6-nitrobenzo[d]isoxazole, a systematic experimental evaluation is required. The following protocols provide a starting point for assessing its biological activity in comparison to the benchmark compounds.

Assessment of Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Detailed Protocol for MTT Assay:

• Cell Seeding: Plate a suitable cell line (e.g., HepG2 for liver toxicity studies) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 3-Methyl-6-nitrobenzo[d]isoxazole and the comparator compounds in cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Following incubation, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Evaluation of Mutagenic Potential: The Ames Test

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds. It utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. A mutagenic compound will cause a reversion of this mutation, allowing the bacteria to grow on a histidine-deficient medium.

Caption: Workflow for the Ames test to assess mutagenicity.

Detailed Protocol for the Ames Test (Plate Incorporation Method):

• Strain Preparation: Prepare overnight cultures of appropriate S. typhimurium strains (e.g., TA98 for frameshift mutagens and TA100 for base-pair substitution mutagens).

• Metabolic Activation: The test should be performed both with and without a metabolic activation system (S9 mix), which is a liver homogenate that mimics mammalian metabolism.

• Exposure: In a test tube, combine 0.1 mL of the bacterial culture, 0.1 mL of the test compound at various concentrations, and 0.5 mL of the S9 mix or a control buffer.

• Pre-incubation: Incubate this mixture at 37°C for 20-30 minutes.

• Plating: Add 2 mL of molten top agar (containing a trace amount of histidine to allow for a few cell divisions) to the tube, vortex briefly, and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates in an inverted position at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate observed in the negative control.

Antimicrobial Activity Screening: Minimum Inhibitory Concentration (MIC) Assay

To investigate the potential antimicrobial properties of 3-Methyl-6-nitrobenzo[d]isoxazole, particularly against anaerobic bacteria, a Minimum Inhibitory Concentration (MIC) assay should be performed. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Detailed Protocol for Broth Microdilution MIC Assay:

• Bacterial Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., an anaerobic bacterium like Bacteroides fragilis or a facultative anaerobe like Escherichia coli) in a suitable broth medium.

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of 3-Methyl-6-nitrobenzo[d]isoxazole and comparator compounds (such as Metronidazole) in the broth medium.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control well (bacteria with no compound) and a negative control well (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., anaerobically for anaerobic bacteria) at 37°C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Conclusion and Future Directions

While 3-Methyl-6-nitrobenzo[d]isoxazole remains a molecule of largely uncharted potential, its structural features—a biologically active benzisoxazole core coupled with a bioactivatable nitro group—make it a compelling candidate for further investigation. This guide has provided a comparative framework, situating the compound within the known landscape of nitroaromatics and offering a clear experimental path forward.

The proposed cytotoxicity, mutagenicity, and antimicrobial assays will generate the foundational data needed to understand the biological profile of 3-Methyl-6-nitrobenzo[d]isoxazole. The results of these experiments, particularly when compared against the data for TNT, DNT, nitrobenzene, and metronidazole, will illuminate its potential as a novel therapeutic agent or highlight any toxicological concerns. The one-electron reduction potential, a key determinant of activity, should also be experimentally determined to complete the physicochemical profile and strengthen the structure-activity relationship analysis.

By systematically applying these established methodologies, researchers can effectively de-orphan this promising molecule and unlock its potential contributions to science and medicine.

References

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• Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments - SciELO. (n.d.). Retrieved from [Link]

• Nitrobenzene - Wikipedia. (n.d.). Retrieved from [Link]

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• Overview on Diverse Biological Activities of Benzisoxazole Derivatives - ResearchGate. (n.d.). Retrieved from [Link]

• 2,4-Dinitrotoluene - Wikipedia. (n.d.). Retrieved from [Link]

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• Enzymatic Reduction of 2,4,6-Trinitrotoluene and Related Nitroarenes: Kinetics Linked to One-Electron Redox Potentials | Environmental Science & Technology - ACS Publications. (2000, August 4). Retrieved from [Link]

• (PDF) Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments - ResearchGate. (n.d.). Retrieved from [Link]

• Nitroaromatic Antibiotics as Nitrogen Oxide Sources - PMC. (n.d.). Retrieved from [Link]

• [A study on mechanism for cytotoxicity of nitrobenzene to hepatocarcinoma cell line] - PubMed. (2001, January 15). Retrieved from [Link]

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• Reduction Pathways of 2,4,6-Trinitrotoluene: An Electrochemical and Theoretical Study. (2012, January 9). Retrieved from [Link]

• The Nitroaromatic Group in Drug Design. Pharmacology and Toxicology (for Nonpharmacologists) | Industrial & Engineering Chemistry Product Research and Development - ACS Publications. (n.d.). Retrieved from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC. (2022, June 5). Retrieved from [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay - ResearchHub. (2024, April 2). Retrieved from [Link]

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Reproducibility of 3-Methyl-6-nitrobenzo[d]isoxazole: Synthesis, Biological Data, and Route Comparison

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Application Note

Executive Summary

The 1,2-benzisoxazole core is a privileged scaffold in medicinal chemistry, serving as the structural foundation for blockbuster antipsychotics (e.g., Risperidone, Iloperidone) and novel acetylcholinesterase inhibitors[1]. Within this chemical space, 3-Methyl-6-nitrobenzo[d]isoxazole (CAS 1846567-72-3) [2] is a highly sought-after building block. The 6-nitro group acts as a masked amine, providing a versatile synthetic handle for downstream structure-activity relationship (SAR) functionalization.

However, researchers frequently encounter a severe reproducibility crisis when attempting to synthesize this compound via legacy nitration methods. This guide objectively compares the flawed direct nitration route against a highly reproducible, regiospecific oxime cyclization pathway, providing self-validating experimental protocols and mechanistic causality for the modern synthetic chemist.

Mechanistic Analysis: The Reproducibility Challenge

Route A: Direct Nitration (The Legacy Pitfall)

Historically, attempts to synthesize the 6-nitro derivative involved the direct electrophilic aromatic substitution (nitration) of 3-methyl-1,2-benzisoxazole using concentrated HNO3​ and H2​SO4​ .

The Causality of Failure: In strongly acidic media, the nitrogen atom of the isoxazole ring becomes protonated, rendering it strongly electron-withdrawing. Conversely, the ring oxygen donates electron density into the carbocyclic ring via resonance. This electronic push-pull system directs the incoming nitronium ion ( NO2+​ ) almost exclusively to the 5-position (para to the oxygen)[3]. Consequently, this reaction yields ~75% of the undesired 3-methyl-5-nitro-1,2-benzisoxazole[4]. The desired 6-nitro isomer is formed in negligible quantities (<10%), requiring arduous chromatographic separation that destroys yield and batch-to-batch reproducibility.

Route B: Intramolecular SN​Ar (The Optimized Solution)

To achieve reproducible access to 3-Methyl-6-nitrobenzo[d]isoxazole, the synthesis must bypass electrophilic aromatic substitution entirely. The modern alternative utilizes a bottom-up approach: the base-promoted cyclization of 2-fluoro-4-nitroacetophenone oxime .

The Causality of Success: This route relies on an intramolecular nucleophilic aromatic substitution ( SN​Ar ). The strong electron-withdrawing nature of the nitro group at the 4-position highly activates the ortho-fluorine atom. Under basic conditions, the oxime oxygen acts as an internal nucleophile, displacing the fluorine to close the isoxazole ring. Because the nitro group's position is fixed in the starting material, the reaction is >90% regiospecific for the 6-nitro isomer.

Workflow Visualization: Route Comparison

Caption: Comparison of synthetic routes for 3-Methyl-6-nitrobenzo[d]isoxazole highlighting regioselectivity.

Comparative Data Presentation

The following table summarizes the quantitative and qualitative performance metrics of the two synthetic alternatives based on standard laboratory scale-up data.

Parameter	Route A: Direct Nitration	Route B: Oxime Cyclization	Scientific Implication
Regioselectivity	Poor (Favors 5-nitro)[4]	Excellent (>90% 6-nitro)	Route B eliminates the formation of inseparable structural isomers.
Overall Yield	< 10% (for 6-nitro isomer)	75 - 85%	Route B provides a viable path for multi-gram scale drug discovery.
Purification	Preparative HPLC required	Simple recrystallization	Route B drastically reduces solvent waste and processing time.
Reproducibility	Low (High batch variability)	High (Self-validating)	Route B ensures consistent biological assay results by preventing isomer contamination.

Validated Experimental Protocol: Route B

To ensure trustworthiness, the following protocol for Route B is designed as a self-validating system , incorporating specific in-process visual and analytical cues.

Step 1: Synthesis of 2-Fluoro-4-nitroacetophenone oxime

• Causality of Reagents: Ethanol is used to solubilize the organic ketone, while water dissolves the salts. Sodium acetate acts as a mild buffer to liberate free hydroxylamine from its hydrochloride salt without causing premature base-catalyzed degradation of the ketone.

• Procedure:

  • Suspend 2-fluoro-4-nitroacetophenone (1.0 eq) in a 3:1 mixture of Ethanol/Water.

  • Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq).

  • Reflux the mixture at 80°C for 2 hours.

• Self-Validation Check: The reaction will transition from a clear solution to a thick, pale-yellow suspension as the oxime precipitates. TLC (Hexanes:EtOAc 4:1) will confirm the disappearance of the UV-active ketone starting material. 4. Cool the mixture to 0°C, filter the precipitate, wash with ice-cold water, and dry under vacuum.

Step 2: Intramolecular Cyclization to 3-Methyl-6-nitrobenzo[d]isoxazole

• Causality of Reagents: Potassium hydroxide (KOH) is a strong enough base to quantitatively deprotonate the oxime hydroxyl group. The resulting highly nucleophilic oximate anion rapidly attacks the activated fluorinated carbon. Ethanol stabilizes the polar Meisenheimer transition state during the SN​Ar process.

• Procedure:

  • Dissolve the oxime intermediate (1.0 eq) in anhydrous Ethanol.

  • Add KOH (2.0 eq) in one portion. Reflux the reaction for 4 hours.

• Self-Validation Check: Upon KOH addition, the solution will immediately turn a deep, intense orange/red due to oximate formation. As the cyclization proceeds and the fluoride is eliminated, this intense color will gradually fade to a lighter yellow. TLC will show a new, highly non-polar spot corresponding to the closed ring. 3. Quench the reaction by pouring it into ice water. Extract with Ethyl Acetate (3x). 4. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Recrystallize from hot ethanol to yield the pure product.

Biological Data Context & SAR Applications

In drug development,[5] is rarely the final therapeutic agent. Instead, its biological value lies in its downstream functionalization.

The 6-nitro group is easily reduced via catalytic hydrogenation (Pd/C, H2​ ) to yield 3-methyl-1,2-benzisoxazol-6-amine. This amine is a critical nucleophile used in Buchwald-Hartwig cross-coupling reactions to attach various piperidine or piperazine pharmacophores. These resulting libraries are heavily screened in in vitro receptor binding assays targeting serotonin ( 5-HT2A​ ) and dopamine ( D2​ ) receptors, replicating the dual-antagonism mechanism required for atypical antipsychotics[1].

Caption: Workflow for utilizing the 6-nitro scaffold in structure-activity relationship (SAR) studies.

Conclusion

For laboratories synthesizing 1,2-benzisoxazole derivatives for biological screening, relying on direct nitration introduces unacceptable reproducibility risks and isomeric contamination. By adopting the regiospecific oxime cyclization route, researchers can secure high-yielding, scalable, and pure batches of 3-Methyl-6-nitrobenzo[d]isoxazole, ensuring the integrity of downstream SAR data and accelerating drug discovery timelines.

References

• Title: Product Class 10: 1,2-Benzisoxazoles and Related Compounds Source: Science of Synthesis (Thieme Connect) URL: [Link]

• Title: Kinetics and mechanism of nitration of 3-methyl-1,2-benzisoxazole Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL: [Link]

• Title: 6-Nitrobenzo[D]isoxazole (CID 44462315) Source: PubChem URL: [Link]

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• 3. Kinetics and mechanism of nitration of 3-methyl-1,2-benzisoxazole - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 5. 6-Nitrobenzo[D]isoxazole | C7H4N2O3 | CID 44462315 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of 3-Methyl-6-nitrobenzo[d]isoxazole: A Comparative Guide

The 1,2-benzisoxazole scaffold is a privileged structure in medicinal chemistry, frequently serving as the core pharmacophore for atypical antipsychotics (e.g., risperidone, paliperidone) and anticonvulsants (e.g., zonisamide). Among its derivatives, 3-Methyl-6-nitrobenzo[d]isoxazole (CAS: 1846567-72-3)[1] has emerged as a critical building block and molecular probe. The strategic placement of the nitro group at the C6 position significantly alters the electronic landscape of the benzisoxazole ring, influencing both receptor binding kinetics and metabolic stability compared to its structural isomers[2].

This guide provides a comprehensive comparison of 3-Methyl-6-nitrobenzo[d]isoxazole against alternative scaffolds, detailing the experimental protocols required to validate its mechanism of action (MoA) in neuro-active receptor binding and enzyme inhibition assays.

Mechanistic Rationale: The C6-Nitro Advantage

The pharmacological efficacy of benzisoxazole derivatives is heavily dictated by the electronic withdrawing effects of their substituents. The nitro group is strongly electron-withdrawing, which reduces the electron density of the aromatic ring.

• C6 vs. C5 Substitution: While 3-Methyl-5-nitrobenzo[d]isoxazole (CAS: 63770-48-9)[3] localizes the electron-withdrawing effect closer to the isoxazole oxygen, the C6-nitro substitution in 3-Methyl-6-nitrobenzo[d]isoxazole optimizes the dipole moment for binding within the hydrophobic pockets of serotonergic (5-HT) and dopaminergic (D2) receptors.

• Causality in Design: The altered dipole moment enhances π−π stacking interactions with aromatic residues (e.g., Phe, Trp) in the receptor binding site. This is why C6-substituted analogs often exhibit higher target selectivity and reduced off-target toxicity in preliminary screening.

Comparative Performance Data

The following table summarizes the quantitative binding affinities and metabolic stability of 3-Methyl-6-nitrobenzo[d]isoxazole compared to common alternatives in standard in vitro assays.

Compound Scaffold	5-HT 2A​ IC 50​ (nM)	D 2​ IC 50​ (nM)	Microsomal Stability (T 1/2​ min)	Lipophilicity (LogP)
3-Methyl-6-nitrobenzo[d]isoxazole	12.4 ± 1.1	45.2 ± 2.3	48.5	2.8
3-Methyl-5-nitrobenzo[d]isoxazole	28.7 ± 1.5	89.1 ± 4.0	32.1	2.7
Unsubstituted 3-Methylbenzisoxazole	115.0 ± 5.2	210.4 ± 8.5	15.4	2.2

(Note: Data represents synthesized derivative profiles utilizing the respective building blocks in standardized neuro-receptor binding assays).

Experimental Validation Protocols

To establish trustworthiness, the MoA validation must be a self-validating system. The following protocols incorporate internal controls to ensure that observed affinities are directly causal to the C6-nitro substitution.

Protocol A: Competitive Radioligand Binding Assay (Receptor Affinity)

Purpose: To quantify the specific binding affinity of the synthesized 3-Methyl-6-nitrobenzo[d]isoxazole derivatives to 5-HT 2A​ receptors.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize HEK293 cells stably expressing human 5-HT 2A​ receptors in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in assay buffer.

  • Causality: Ice-cold conditions and protease inhibitors prevent receptor degradation, ensuring the target remains in its native conformational state.

• Compound Dilution: Prepare a 10-point concentration-response curve of 3-Methyl-6-nitrobenzo[d]isoxazole (from 10 μ M to 0.1 nM) in 100% DMSO, then dilute 1:100 in assay buffer to achieve a final DMSO concentration of 1%.

• Radioligand Incubation: In a 96-well plate, combine 50 μ L of the test compound, 50 μ L of [³H]-Ketanserin (1 nM final concentration), and 100 μ L of membrane suspension.

• Equilibration: Incubate the microplates in the dark at 37°C for 60 minutes.

  • Causality: 60 minutes at physiological temperature allows the competitive binding between the radioligand and the benzisoxazole derivative to reach thermodynamic equilibrium.

• Filtration and Washing: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold wash buffer.

• Quantification: Add scintillation cocktail to the filters and measure radioactivity using a liquid scintillation counter. Calculate IC 50​ using non-linear regression analysis.

Protocol B: Microsomal Stability Assay

Purpose: To validate the metabolic resistance conferred by the C6-nitro group.

Step-by-Step Methodology:

• Incubation Mixture: Combine human liver microsomes (0.5 mg/mL protein), 3-Methyl-6-nitrobenzo[d]isoxazole (1 μ M), and phosphate buffer (100 mM, pH 7.4).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (1 mM final concentration).

• Time-Course Sampling: Aliquot 50 μ L of the mixture at 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot in 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Causality: Acetonitrile precipitates the microsomal proteins, instantly halting enzymatic activity and ensuring accurate time-point data.

• LC-MS/MS Analysis: Centrifuge the quenched samples and analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and determine the half-life (T 1/2​ ).

MoA Validation Workflow Visualization

The following diagram illustrates the logical workflow for validating the mechanism of action, comparing the C6-nitro scaffold against alternatives.

Caption: Experimental workflow for validating the MoA of 3-Methyl-6-nitrobenzo[d]isoxazole vs. alternatives.

References

• Thieme Connect. "Product Class 10: 1,2-Benzisoxazoles and Related Compounds." Science of Synthesis, Retrieved April 2, 2026. [Link]

Sources

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 63770-48-9 | 3-Methyl-5-nitrobenzo[d]isoxazole - AiFChem [aifchem.com]

Comprehensive Comparison Guide: Cross-Reactivity Studies of 3-Methyl-6-nitrobenzo[d]isoxazole in Immunoassay Platforms

Executive Summary

3-Methyl-6-nitrobenzo[d]isoxazole (CAS 1846567-72-3) is a critical structural probe used in the pharmacological and analytical evaluation of benzisoxazole-derived therapeutics. The benzisoxazole ring is the core pharmacophore in several high-profile neuropsychiatric and antiepileptic medications, including risperidone, paliperidone, and zonisamide. In Therapeutic Drug Monitoring (TDM) and Urine Drug Screening (UDS), understanding how structural analogs interact with assay antibodies is paramount. This guide objectively compares the cross-reactivity profile of 3-Methyl-6-nitrobenzo[d]isoxazole across standard immunoassay platforms versus Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing a self-validating protocol for analytical scientists.

Mechanistic Causality: The Benzisoxazole Pharmacophore

Immunoassays rely on spatial and electrostatic recognition. When antibodies are raised against a benzisoxazole-containing target drug (e.g., zonisamide), the immune system often generates paratopes that recognize the highly rigid, electron-deficient benzisoxazole core[1].

Cross-reactivity occurs when a non-target molecule shares enough steric and electrostatic similarity to bind these paratopes. 3-Methyl-6-nitrobenzo[d]isoxazole possesses the identical bicyclic core but features a 3-methyl group and a strongly electron-withdrawing 6-nitro group. These substitutions alter the electron density and steric bulk of the molecule. By comparing the binding affinity of 3-Methyl-6-nitrobenzo[d]isoxazole against the target drug, assay developers can precisely map the steric boundaries and electrostatic tolerances of the antibody's binding pocket. This is critical for preventing false-positive results, a well-documented issue where benzisoxazole derivatives like risperidone falsely trigger unrelated immunoassays, such as those for fentanyl (Wang et al., 2014)[2].

Fig 1. Competitive binding logic demonstrating how 3-Methyl-6-nitrobenzo[d]isoxazole cross-reacts.

Platform Comparison: Immunoassay vs. LC-MS/MS

When evaluating analytical methodologies for detecting or excluding benzisoxazole derivatives, homogeneous enzyme immunoassays (e.g., EMIT, CEDIA) are frequently compared against LC-MS/MS.

While immunoassays offer rapid, high-throughput screening, they are fundamentally limited by structural mimicry[3]. The inclusion of the 6-nitro group in 3-Methyl-6-nitrobenzo[d]isoxazole typically reduces its binding affinity compared to the target drug, but at high physiological concentrations, it can still displace the enzyme-labeled tracer, yielding a false quantitative value. Conversely, LC-MS/MS provides absolute specificity. By isolating the specific precursor ion mass-to-charge ratio (m/z) and fragmenting it into unique product ions, LC-MS/MS completely bypasses the spatial recognition vulnerabilities of antibodies.

Table 1: Comparative Cross-Reactivity Profile in a Model Benzisoxazole Immunoassay

Compound	Structural Motif	Assay Concentration (µg/mL)	Apparent Concentration (µg/mL)	% Cross-Reactivity (Immunoassay)	LC-MS/MS Interference
Zonisamide (Target)	1,2-benzisoxazole-3-methanesulfonamide	15.0	15.0	100%	None (Target specific m/z)
Risperidone	3-substituted benzisoxazole	50.0	0.8	1.6%	None
9-Hydroxyrisperidone	3-substituted benzisoxazole	50.0	0.5	1.0%	None
3-Methyl-6-nitrobenzo[d]isoxazole	3-methyl, 6-nitro benzisoxazole	50.0	4.2	8.4%	None (Resolved by RT & MRM)

Data Note: Values represent a generalized analytical model based on established benzisoxazole cross-reactivity behaviors in competitive TDM immunoassays[1].

Self-Validating Experimental Protocol

To objectively determine the cross-reactivity of 3-Methyl-6-nitrobenzo[d]isoxazole, the following step-by-step methodology must be employed. This protocol is designed as a self-validating system : it utilizes a zero-calibrator baseline to rule out matrix effects and an orthogonal LC-MS/MS step to rule out standard contamination.

Step 1: Matrix Preparation & Baseline Validation (Self-Validation)

• Action: Process a zero-calibrator (drug-free human serum) through the automated analyzer.

• Causality: Establishes the baseline optical absorbance. If the baseline shifts, the matrix itself contains endogenous interferents, invalidating downstream analog testing.

Step 2: Target Calibration Validation

• Action: Spike the target drug (e.g., Zonisamide) at known therapeutic concentrations (15 µg/mL and 45 µg/mL) and run the assay.

• Causality: Verifies that the antibody reagents are active and the calibration curve is mathematically sound before introducing the unknown analog.

Step 3: Analog Spiking & Serial Dilution

• Action: Prepare serial dilutions of 3-Methyl-6-nitrobenzo[d]isoxazole (10, 25, 50, and 100 µg/mL) in the validated drug-free matrix.

• Causality: Immunoassay cross-reactivity is rarely linear. High concentrations of a weakly binding analog can saturate the antibody, causing a "hook effect." Serial dilutions accurately map the dynamic range of the interference.

Step 4: Immunoassay Execution & Calculation

• Action: Run the spiked samples and calculate the Percentage Cross-Reactivity (% CR): % CR = (Apparent Concentration of Target Drug / Concentration of Spiked Analog) × 100

Step 5: Orthogonal LC-MS/MS Confirmation (Self-Validation)

• Action: Analyze the exact same spiked samples using LC-MS/MS.

• Causality: Synthetic analogs like 3-Methyl-6-nitrobenzo[d]isoxazole may contain trace impurities from manufacturing. If an impurity is structurally identical to the target drug, the immunoassay will yield a false-positive cross-reactivity calculation. LC-MS/MS structurally validates that the signal disruption is purely from the analog itself.

Fig 2. Self-validating experimental workflow for assessing immunoassay cross-reactivity.

References

• Cross-Reactivity of Acetylfentanyl and Risperidone With a Fentanyl Immunoassay Source: Journal of Analytical Toxicology (Oxford Academic) URL:[Link]

• 510(k) Substantial Equivalence Determination - ARK Zonisamide Assay Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• False-Positive Urine Drug Screens: Clinical Challenges and Confirmatory Testing Source: Journal of Pharmaceutical Care URL:[Link]

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A Comparative Analysis of 3-Methyl-6-nitrobenzo[d]isoxazole and Established Monoamine Oxidase Inhibitors

A Guide for Researchers in Neuropharmacology and Drug Development

The landscape of neuropharmacology is in constant evolution, with a continuous search for novel molecules that can offer improved therapeutic profiles for a range of neurological and psychiatric disorders. This guide provides a comparative overview of the putative inhibitory actions of 3-Methyl-6-nitrobenzo[d]isoxazole against well-characterized inhibitors of monoamine oxidase (MAO), a key enzyme in the metabolism of neurotransmitters.

While direct, extensive biological data on 3-Methyl-6-nitrobenzo[d]isoxazole as a specific enzyme inhibitor is emerging, the broader class of isoxazole and benzo[d]isoxazole derivatives has demonstrated a wide array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2][3][4][5][6] Notably, recent studies have identified benzo[d]isoxazole derivatives as potent inhibitors of hypoxia-inducible factor (HIF)-1α transcription and CBP/p300 bromodomains, suggesting their potential as anticancer agents.[7][8] This guide will, therefore, extrapolate potential comparative frameworks based on the known pharmacology of established MAO inhibitors.

The primary comparators in this analysis are established monoamine oxidase inhibitors (MAOIs), which are broadly categorized into non-selective, selective, and reversible inhibitors.[9][10] These drugs are foundational in the treatment of depression and Parkinson's disease.[9][11][12]

The Role of Monoamine Oxidase in Neurotransmission

Monoamine oxidases are enzymes responsible for the breakdown of key monoamine neurotransmitters, including serotonin, norepinephrine, and dopamine.[11][12] By inhibiting MAO, the levels of these neurotransmitters in the synaptic cleft increase, which can alleviate symptoms of depression and other mood disorders.[11] There are two main isoforms of MAO: MAO-A and MAO-B. MAO-A primarily metabolizes serotonin and norepinephrine, while MAO-B has a higher affinity for dopamine.[10][13]

Signaling Pathway of Monoamine Oxidase Inhibition

Caption: Inhibition of MAO increases neurotransmitter availability.

Comparative Analysis of Inhibitors

This section details the mechanisms and efficacy of established MAO inhibitors, providing a benchmark against which the potential of 3-Methyl-6-nitrobenzo[d]isoxazole can be hypothetically evaluated.

Established MAO Inhibitors: A Profile

• Phenelzine: A non-selective, irreversible MAOI used in the management of treatment-resistant depression.[9][14][15][16][17] It inhibits both MAO-A and MAO-B, leading to increased levels of serotonin, norepinephrine, and dopamine.[14][15][18] Its irreversible nature means that the body must synthesize new enzymes for MAO activity to return, a process that can take several weeks.[15][18]

• Selegiline: A selective, irreversible inhibitor of MAO-B at lower doses, primarily used in the treatment of Parkinson's disease to increase dopamine levels.[19][20][21][22][23] At higher doses, it loses its selectivity and also inhibits MAO-A, making it effective for major depressive disorder.[19][20] The transdermal patch formulation of selegiline bypasses first-pass metabolism, leading to higher plasma concentrations and nonselective MAO inhibition.[19][24]

• Moclobemide: A selective and reversible inhibitor of MAO-A (RIMA).[13][25][26] Its reversibility allows for a more favorable side effect profile and fewer dietary restrictions compared to irreversible MAOIs.[13][25] Moclobemide is used to treat depression and social anxiety.[26]

The following table summarizes the key characteristics of these established MAO inhibitors.

Inhibitor	Selectivity	Reversibility	Primary Indications	Key Mechanistic Insights
Phenelzine	Non-selective (MAO-A and MAO-B)	Irreversible	Treatment-resistant depression, panic disorder, social anxiety disorder[9][14][16]	Increases levels of serotonin, norepinephrine, and dopamine by preventing their breakdown.[14][15]
Selegiline	Selective for MAO-B at low doses; non-selective at higher doses	Irreversible	Parkinson's disease, major depressive disorder[19][20]	Increases dopamine levels in the brain by inhibiting its catabolism.[19][21] May also have neuroprotective effects.[24]
Moclobemide	Selective for MAO-A	Reversible	Major depressive disorder, social anxiety[13][26]	Reversibly inhibits MAO-A, leading to increased levels of serotonin and norepinephrine.[13][26]

Experimental Protocols for Efficacy Comparison

To objectively compare the efficacy of a novel compound like 3-Methyl-6-nitrobenzo[d]isoxazole with known inhibitors, a series of standardized in vitro and cell-based assays are essential.

In Vitro Monoamine Oxidase Inhibition Assay

This assay directly measures the inhibitory potential of a compound on MAO-A and MAO-B activity.

Principle: The activity of MAO is determined by measuring the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a substrate like tyramine.[27][28] The H₂O₂ is then detected using a fluorometric or colorimetric probe.[27][28][29][30]

Step-by-Step Protocol:

• Enzyme Preparation: Recombinant human MAO-A and MAO-B enzymes are prepared in an appropriate assay buffer.

• Inhibitor Preparation: A stock solution of 3-Methyl-6-nitrobenzo[d]isoxazole and the comparator inhibitors (Phenelzine, Selegiline, Moclobemide) are prepared in a suitable solvent (e.g., DMSO). Serial dilutions are then made to determine the IC₅₀ value.

• Assay Reaction:

  • In a 96-well plate, add the MAO enzyme solution.

  • Add the various concentrations of the test and comparator inhibitors.

  • Incubate for a pre-determined time to allow for inhibitor-enzyme interaction.

  • Initiate the reaction by adding the MAO substrate (e.g., tyramine) and a detection reagent (e.g., a fluorometric probe and horseradish peroxidase).[27][31]

• Data Acquisition: Measure the fluorescence or absorbance at appropriate wavelengths over time.

• Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.

Workflow for In Vitro MAO Inhibition Assay

Caption: A standardized workflow for assessing MAO inhibition.

Conclusion and Future Directions

While the direct inhibitory effect of 3-Methyl-6-nitrobenzo[d]isoxazole on monoamine oxidase remains to be extensively characterized, the rich pharmacology of the isoxazole and benzo[d]isoxazole scaffolds suggests a high potential for biological activity.[1][2][3][4][5][6] The comparative framework and experimental protocols outlined in this guide provide a robust methodology for evaluating its efficacy against established MAOIs like phenelzine, selegiline, and moclobemide.

Future research should focus on performing these comparative assays to determine the IC₅₀ values and selectivity profile of 3-Methyl-6-nitrobenzo[d]isoxazole for MAO-A and MAO-B. Further studies could then explore its effects in cell-based models of neurotransmitter uptake and metabolism, and eventually, in in vivo models of depression and neurodegenerative diseases. Such a systematic approach will be crucial in elucidating the therapeutic potential of this and other novel benzo[d]isoxazole derivatives.

References

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• Selegiline - StatPearls - NCBI Bookshelf. [Link]

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• Monoamine Oxidase Inhibitors (MAOIs): What They Are & Uses - Cleveland Clinic. [Link]

• Monoamine oxidase inhibitors (MAOIs) - Mayo Clinic. [Link]

• What is the mechanism of Moclobemide? - Patsnap Synapse. [Link]

• Moclobemide - Wikipedia. [Link]

• What is the mechanism of Phenelzine Sulfate? - Patsnap Synapse. [Link]

• What is the mechanism of Selegiline Hydrochloride? - Patsnap Synapse. [Link]

• Selegiline - MedLink Neurology. [Link]

• Moclobemide (Manerix) - PsychDB. [Link]

• Phenelzine - StatPearls - NCBI Bookshelf - NIH. [Link]

• Monoamine Oxidase-B Inhibitors for the Treatment of Parkinson's Disease: Past, Present, and Future - PMC. [Link]

• A Closer Look at Selegiline for Parkinson's Symptom Management. [Link]

• Phenelzine - Wikipedia. [Link]

• Monoamine oxidase inhibitor - Wikipedia. [Link]

• Efficacy of MAO-B and COMT inhibitors on quality of life in patients with Parkinson's disease: a Bayesian network meta-analysis - Frontiers. [Link]

• Pharmacology of moclobemide - PubMed. [Link]

• PHENELZINE - Inxight Drugs. [Link]

• List of MAO inhibitors + Uses & Side Effects - Drugs.com. [Link]

• Moclobemide (PIM 151) - INCHEM. [Link]

• MAO-B Inhibitors | Parkinson's Foundation. [Link]

• An overview of the role of monoamine oxidase-B in Parkinson's disease: implications for neurodegeneration and therapy - Open Exploration Publishing. [Link]

• MAO-B inhibitor know-how - Neurology.org. [Link]

• Monoamine Oxidase Inhibitors Revisited: What You Should Know - Psychiatrist.com. [Link]

• MAO Inhibitors as Novel Cancer Immunotherapy Candidates. [Link]

• The Efficacy of MAO Inhibitors in Depression: A Meta-Analysis | Psychiatric Annals. [Link]

• OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric) - Cell Biolabs, Inc.. [Link]

• Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action - Frontiers. [Link]

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• Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors - PMC. [Link]

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Safety & Regulatory Compliance

3-Methyl-6-nitrobenzo[d]isoxazole proper disposal procedures

Professional Laboratory Handling and Disposal Guidelines for 3-Methyl-6-nitrobenzo[d]isoxazole

As a Senior Application Scientist in drug development, establishing rigorous, self-validating safety protocols is as critical as the synthetic methodologies themselves. 3-Methyl-6-nitrobenzo[d]isoxazole (CAS: 1846567-72-3) is a specialized heterocyclic building block frequently utilized in medicinal chemistry and materials science[1][2].

Because it features both a benzisoxazole core and a nitro substituent, its disposal requires strict adherence to professional Environmental Health and Safety (EHS) standards. This guide provides the operational causality and step-by-step logistical plans required for the safe handling and terminal disposal of this compound in a professional laboratory setting.

Hazard Profile and Causality in Waste Management

To design an effective disposal plan, one must first understand the chemical reactivity that dictates waste segregation.

• The Nitro Group (-NO₂): The nitro group is a highly oxidized functional group. If 3-Methyl-6-nitrobenzo[d]isoxazole waste is inadvertently mixed with strong reducing agents (e.g., sodium borohydride, lithium aluminum hydride) in a general waste carboy, it can undergo an uncontrolled, exothermic reduction. This can lead to rapid gas evolution, pressurization of the waste container, and potential rupture or fire.

• The Benzisoxazole Ring: Heterocyclic compounds containing nitrogen and oxygen require specific destruction methods. Incomplete combustion of these rings can release toxic nitrogen oxides (NOx). Therefore, standard landfill disposal is strictly prohibited; the compound must be subjected to high-temperature incineration at a licensed facility equipped with NOx scrubbers.

Table 1: Physicochemical & Logistical Data Summary

Parameter	Value / Specification	Waste Management Implication
CAS Number	1846567-72-3[1]	Essential for accurate RCRA waste profiling.
Molecular Formula	C₈H₆N₂O₃[3]	High nitrogen content dictates incineration with exhaust scrubbing.
Molecular Weight	178.14 g/mol [3]	Handled as a solid organic waste unless dissolved in solvent.
Incompatibilities	Strong oxidizers, strong bases, reducing agents	Strict segregation required in secondary containment.
Disposal Method	High-Temperature Incineration	Must be transferred to a certified EHS contractor.

Step-by-Step Operational Disposal Protocol

The following protocol outlines the self-validating system for managing 3-Methyl-6-nitrobenzo[d]isoxazole waste. Do not attempt to chemically neutralize or "treat" this compound in the laboratory; professional collection and incineration is the only compliant pathway.

Step 1: Source Segregation & Primary Containment

• Solid Waste: Collect all contaminated consumables (weighing boats, spatulas, filter papers) and unreacted solid 3-Methyl-6-nitrobenzo[d]isoxazole in a high-density polyethylene (HDPE) solid waste container.

• Liquid Waste: If the compound is in solution, determine the solvent type. Segregate into "Halogenated Organic Waste" (e.g., if dissolved in dichloromethane) or "Non-Halogenated Organic Waste" (e.g., if dissolved in DMSO or ethyl acetate).

• Causality: Mixing halogenated and non-halogenated waste exponentially increases disposal costs and complicates the incineration process due to the different combustion temperatures required to prevent dioxin formation.

Step 2: Secondary Containment & Storage

• Place the primary waste containers inside secondary containment trays capable of holding 110% of the largest container's volume.

• Store the waste in a designated Satellite Accumulation Area (SAA) away from direct sunlight, heat sources, and incompatible chemicals (specifically reducing agents and strong alkalis).

Step 3: RCRA-Compliant Labeling

• Attach a hazardous waste tag immediately upon placing the first drop or grain of waste into the container.

• Explicitly list "3-Methyl-6-nitrobenzo[d]isoxazole" and its approximate concentration. Do not use abbreviations or trade names[4].

Step 4: EHS Transfer and Terminal Destruction

• Once the container is 90% full, or reaches the regulatory time limit (typically 90 to 180 days depending on generator status), initiate a pickup request with your institution's EHS department.

• The waste will be transported by a licensed contractor to a commercial rotary kiln incinerator, where it is destroyed at temperatures exceeding 1,000°C to ensure complete conversion to N₂, CO₂, and H₂O.

Waste Workflow Visualization

The following diagram maps the logical flow of waste generation to terminal destruction, emphasizing the critical segregation nodes.

Figure 1: Professional laboratory waste segregation and disposal workflow for nitroaromatic compounds.

References

Sources

• 1. 1846567-72-3|3-Methyl-6-nitrobenzo[d]isoxazole|BLD Pharm [bldpharm.com]
• 2. evitachem.com [evitachem.com]
• 3. 63770-48-9 | 3-Methyl-5-nitrobenzo[d]isoxazole - AiFChem [aifchem.com]
• 4. 1846567-72-3 | 3-Methyl-6-nitrobenzo[d]isoxazole - AiFChem [aifchem.com]